Triundecanoin-d5

Core Science & Biosynthesis

Triundecanoin-d5: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical, and metabolic properties of Triundecanoin-d5. This deuterated triglyceride is a valuable tool in metabolic research, particularly in studies involving medium-chain fatty acid metabolism and absorption. Its isotopic labeling allows for precise tracing and quantification in complex biological systems.

Core Physical and Chemical Properties

Triundecanoin-d5 is a stable isotope-labeled version of Triundecanoin, where five hydrogen atoms on the glycerol (B35011) backbone have been replaced with deuterium. This substitution results in a higher molecular weight, which allows it to be distinguished from its endogenous, unlabeled counterpart by mass spectrometry.

Data Presentation: Physical and Chemical Properties

Property	Triundecanoin-d5	Triundecanoin (Unlabeled)
Molecular Formula	C₃₆D₅H₆₃O₆[1]	C₃₆H₆₈O₆[2][3]
Molecular Weight	601.952 g/mol [1]	596.92 g/mol [2][3]
Accurate Mass	601.533 Da[1]	596.5016 Da[3]
CAS Number	Not available for d5 variant	13552-80-2[2][3]
Physical State	Solid	Solid[2]
Melting Point	Not explicitly available	31.2 °C
Boiling Point	Not explicitly available	611.6 ± 22.0 °C (Predicted)
Solubility	Not explicitly available	Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
Isotopic Purity	Typically >98% (Varies by supplier; refer to Certificate of Analysis)	Not Applicable
Storage Temperature	-20°C[3]	-20°C[3]

Note on Isotopic Purity and Stability: The isotopic purity of Triundecanoin-d5 is a critical parameter and is typically determined by the manufacturer using techniques like mass spectrometry. Researchers should always refer to the Certificate of Analysis provided by the supplier for the specific isotopic enrichment of their lot. Deuterated lipids are generally stable when stored under the recommended conditions, typically at -20°C in a tightly sealed container, protected from light and moisture. For long-term storage, it is advisable to aliquot the compound to avoid repeated freeze-thaw cycles.

Experimental Protocols

The quantification of Triundecanoin-d5 in biological matrices is essential for its use as a tracer in metabolic studies. Below are detailed methodologies for its analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the accurate and sensitive quantification of lipids like Triundecanoin-d5.

Sample Preparation (Plasma/Serum):

• Protein Precipitation: To 100 µL of plasma or serum, add 400 µL of a cold organic solvent mixture, such as 2:1 (v/v) methanol:dichloromethane, containing an appropriate internal standard (e.g., Triheptadecanoin).

• Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation. Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 30-40°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:water with 10 mM ammonium (B1175870) formate).

LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is typically used.

  • Mobile Phase A: 10 mM ammonium formate (B1220265) in water.

  • Mobile Phase B: 10 mM ammonium formate in acetonitrile/isopropanol (10:90, v/v).

  • Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a 5-minute hold at 90% B and a 5-minute re-equilibration at 10% B.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Triundecanoin-d5: The precursor ion will be the [M+NH₄]⁺ adduct (m/z 619.5). The product ions will correspond to the neutral loss of deuterated undecanoic acid and ammonia. Specific transitions should be optimized on the instrument.

    • Internal Standard (e.g., Triheptadecanoin): Monitor the appropriate precursor and product ion transitions.

  • Data Analysis: Quantify Triundecanoin-d5 by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of Triundecanoin-d5.

Workflow for LC-MS/MS Quantification

Caption: Experimental workflow for the quantification of Triundecanoin-d5.

Metabolic Pathways

Triundecanoin, being a medium-chain triglyceride (MCT), follows a distinct metabolic pathway compared to long-chain triglycerides.[4][5][6][7]

Digestion and Absorption of Medium-Chain Triglycerides

MCTs are rapidly hydrolyzed in the stomach and small intestine by gastric and pancreatic lipases into free medium-chain fatty acids (MCFAs) and glycerol.[4][8] Unlike long-chain fatty acids, MCFAs are directly absorbed into the portal vein and transported to the liver, largely bypassing the lymphatic system.[4][8]

References

• 1. Triundecanoin-d5 | CAS | LGC Standards [lgcstandards.com]
• 2. larodan.com [larodan.com]
• 3. Triundecanoin | CAS 13552-80-2 | LGC Standards [lgcstandards.com]
• 4. Triglycerides of medium-chain fatty acids: a concise review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. researchgate.net [researchgate.net]
• 7. Medium-chain triglyceride - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to Triundecanoin-d5 for Researchers and Drug Development Professionals

Introduction

Triundecanoin-d5 is a stable isotope-labeled form of Triundecanoin, a triglyceride containing three undecanoic acid chains. This deuterated analog serves as a high-fidelity internal standard for mass spectrometry-based quantitative analysis of lipids. Its near-identical chemical and physical properties to its unlabeled counterpart ensure that it accurately reflects the behavior of the analyte during sample preparation and analysis, thereby correcting for variations and improving the precision and accuracy of quantification. This guide provides comprehensive technical information on Triundecanoin-d5, its application in experimental workflows, and the metabolic context of its corresponding triglyceride class.

Physicochemical Properties of Triundecanoin-d5

A clear identification of Triundecanoin-d5 is crucial for its application in research. The following table summarizes its key physicochemical properties.

Property	Value
CAS Number	While a unique CAS number is not consistently assigned, the CAS number for the unlabeled Triundecanoin, 13552-80-2 , is often used for its deuterated form.
Molecular Formula	C36D5H63O6
Molecular Weight	601.95 g/mol
Synonyms	Glyceryl-d5 triundecanoate, Undecanoic acid-d5 1,2,3-propanetriyl ester

Application as an Internal Standard in Mass Spectrometry

The primary application of Triundecanoin-d5 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the precise quantification of Triundecanoin and other related medium-chain triglycerides. The principle of stable isotope dilution, where a known amount of the deuterated standard is spiked into the sample, allows for the correction of analytical variability.

Experimental Workflow for Lipid Quantification

The following diagram illustrates a typical experimental workflow for the quantification of triglycerides in a biological matrix using Triundecanoin-d5 as an internal standard.

Caption: A typical workflow for quantifying triglycerides using a deuterated internal standard.

Detailed Experimental Protocol: Quantification of Triundecanoin in Plasma

This protocol provides a detailed methodology for the quantification of Triundecanoin in a plasma sample using Triundecanoin-d5 as an internal standard.

1. Materials and Reagents:

• Plasma samples

• Triundecanoin-d5 (Internal Standard) solution of known concentration

• Chloroform

• Methanol

• 0.9% NaCl solution

• LC-MS grade acetonitrile (B52724) and isopropanol

• Ammonium (B1175870) formate

2. Sample Preparation (Folch Extraction):

• To 100 µL of plasma, add a known amount of Triundecanoin-d5 solution (e.g., 10 µL of a 10 µg/mL solution).

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds and then centrifuge at 2000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of a 1:1 (v/v) acetonitrile:isopropanol mixture for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A linear gradient from 30% to 100% Mobile Phase B over 15 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Triundecanoin: Precursor ion [M+NH4]+ -> Product ion (corresponding to the neutral loss of one undecanoic acid and ammonia).

    • Triundecanoin-d5: Precursor ion [M+NH4]+ -> Product ion (corresponding to the neutral loss of one undecanoic acid and ammonia, with a mass shift due to deuterium (B1214612) labeling).

4. Data Analysis:

• Integrate the peak areas of the MRM transitions for both Triundecanoin and Triundecanoin-d5.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve using standards of known Triundecanoin concentrations and a constant amount of Triundecanoin-d5.

• Determine the concentration of Triundecanoin in the plasma samples by interpolating their peak area ratios on the calibration curve.

Metabolic Pathway of Medium-Chain Triglycerides

While specific metabolic studies on Triundecanoin-d5 are not available, the metabolic fate of medium-chain triglycerides (MCTs) is well-characterized. Undecanoic acid (C11) is at the longer end of medium-chain fatty acids, and its triglyceride, Triundecanoin, is expected to follow a similar metabolic pathway.

Digestion, Absorption, and Metabolism of Triundecanoin

The following diagram illustrates the key steps in the metabolism of Triundecanoin.

Caption: The metabolic pathway of Triundecanoin, a medium-chain triglyceride.

Unlike long-chain triglycerides, the medium-chain fatty acids released from Triundecanoin are directly absorbed into the portal vein and transported to the liver. In the liver, they undergo rapid mitochondrial beta-oxidation to produce acetyl-CoA, which can then enter the Krebs cycle for energy production or be used for the synthesis of ketone bodies. This metabolic route is faster than that of long-chain fatty acids, which require chylomicron formation for transport through the lymphatic system.

Triundecanoin-d5 is an indispensable tool for researchers and drug development professionals engaged in quantitative lipidomics. Its use as an internal standard ensures the reliability and accuracy of analytical data. A thorough understanding of its properties, the experimental workflows in which it is employed, and the metabolic context of its unlabeled counterpart is essential for its effective application in scientific research.

Triundecanoin-d5 as an Internal Standard: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mechanism of action of Triundecanoin-d5 when utilized as an internal standard in mass spectrometry-based quantitative analysis of triglycerides. This document outlines the core principles of isotope dilution mass spectrometry, details experimental protocols, and presents quantitative data to facilitate its application in research and drug development.

Core Principles: The Mechanism of Action of a Deuterated Internal Standard

Triundecanoin-d5 is a stable isotope-labeled version of Triundecanoin, a triglyceride containing three undecanoic acid (C11:0) fatty acid chains esterified to a glycerol (B35011) backbone. In Triundecanoin-d5, five hydrogen atoms on the glycerol backbone are replaced with deuterium (B1214612) atoms. This seemingly subtle modification is the cornerstone of its function as a superior internal standard in quantitative mass spectrometry.

The fundamental principle behind the use of Triundecanoin-d5 lies in isotope dilution mass spectrometry . The key characteristics that underpin its mechanism of action are:

• Chemical Equivalence: Triundecanoin-d5 is chemically and physically almost identical to its unlabeled counterpart, Triundecanoin, and other endogenous triglycerides. This ensures that it behaves similarly during sample preparation, chromatography, and ionization. It will co-elute with the target analytes, experiencing the same degree of extraction loss, matrix effects (ion suppression or enhancement), and ionization variability.

• Mass Differentiation: Despite its chemical similarity, the five deuterium atoms give Triundecanoin-d5 a mass-to-charge ratio (m/z) that is 5 Daltons higher than unlabeled Triundecanoin. This mass difference allows the mass spectrometer to distinguish between the internal standard and the target analyte.

By introducing a known amount of Triundecanoin-d5 into a sample at the beginning of the workflow, any variations encountered during the analytical process will affect both the analyte and the internal standard proportionally. The ratio of the analyte's signal to the internal standard's signal is then used for quantification. This ratio remains constant even if the absolute signal intensities fluctuate, leading to highly accurate and precise measurements.

Quantitative Data for Triundecanoin-d5 in Mass Spectrometry

The accurate quantification of triglycerides using Triundecanoin-d5 as an internal standard relies on the selection of specific precursor and product ions in a tandem mass spectrometer, typically in Multiple Reaction Monitoring (MRM) mode.

Parameter	Value	Source/Calculation
Chemical Formula	C₃₆H₆₃D₅O₆	-
Molecular Weight	601.99 g/mol	-
Exact Mass	601.5335 u	-
Precursor Ion (Q1)	619.56 m/z	Calculated as [M+NH₄]⁺
Product Ion (Q3)	434.4 m/z	Calculated as [M+NH₄ - C₁₁H₂₂O₂]⁺ (Neutral loss of one undecanoic acid)

Note: The precursor ion is typically the ammonium (B1175870) adduct ([M+NH₄]⁺) in positive ion electrospray ionization (ESI), as this provides stable and abundant ions for triglycerides. The product ion is generated through collision-induced dissociation (CID), which results in the neutral loss of one of the fatty acid chains.

Experimental Protocols

The following sections provide detailed methodologies for the use of Triundecanoin-d5 as an internal standard for the quantification of triglycerides in biological matrices, such as plasma.

Sample Preparation: Protein Precipitation

This protocol is a rapid and straightforward method for extracting lipids from plasma.

• Aliquoting: Aliquot 50 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a known concentration of Triundecanoin-d5 in isopropanol (B130326) to each plasma sample.

• Protein Precipitation: Add 450 µL of cold isopropanol to each tube.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant, which contains the lipids, to a new tube for LC-MS/MS analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol offers a more thorough extraction and cleanup of the lipid fraction.

• Aliquoting: Aliquot 50 µL of plasma into a glass tube.

• Internal Standard Spiking: Add 10 µL of a known concentration of Triundecanoin-d5 in methanol (B129727) to each plasma sample.

• Extraction Solvent Addition: Add 1.5 mL of a 2:1 (v/v) mixture of methyl-tert-butyl ether (MTBE) and methanol.

• Vortexing: Vortex the samples for 1 minute.

• Phase Separation: Add 0.5 mL of water to induce phase separation and vortex for another 30 seconds.

• Centrifugation: Centrifuge at 1,000 x g for 10 minutes.

• Organic Phase Collection: Carefully collect the upper organic phase, which contains the lipids.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The following are typical LC-MS/MS conditions for triglyceride analysis.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 or C30 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM ammonium formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate
Gradient	Start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	50°C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Analyte)	e.g., for Triundecanoin: 614.5 -> 429.4 m/z
MRM Transition (IS)	Triundecanoin-d5: 619.5 -> 434.4 m/z
Collision Energy	Optimized for each transition (typically 20-40 eV)

Visualizations

Signaling Pathway and Workflow Diagrams

Caption: Experimental workflow for triglyceride quantification.

Caption: Logical relationship of internal standard correction.

A Preliminary Investigation of Triundecanoin-d5 for Enhanced Accuracy in Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Triundecanoin-d5 as an internal standard for the quantitative analysis of triglycerides in complex biological matrices. While specific, published experimental protocols detailing the use of Triundecanoin-d5 are not extensively available, this document synthesizes established methodologies in lipidomics to present a robust framework for its preliminary investigation and implementation.

Triundecanoin-d5 is a deuterated triglyceride that serves as an ideal internal standard for mass spectrometry-based lipid analysis. Its chemical properties are nearly identical to its non-deuterated counterpart, Triundecanoin, allowing it to mimic the behavior of endogenous triglycerides during sample preparation and analysis. The mass shift introduced by the five deuterium (B1214612) atoms enables its distinct detection from other lipids, ensuring accurate quantification by correcting for sample loss, extraction efficiency variations, and matrix effects.[1][2]

Core Principles of Deuterated Internal Standards in Lipidomics

The use of stable isotope-labeled internal standards, such as Triundecanoin-d5, is a cornerstone of accurate quantitative lipidomics.[1] The fundamental principle lies in adding a known quantity of the deuterated standard to each sample at the beginning of the workflow. This standard co-elutes with the analytes of interest and experiences similar ionization suppression or enhancement in the mass spectrometer.[2] By calculating the ratio of the analyte peak area to the internal standard peak area, variability introduced during the analytical process can be effectively normalized, leading to more precise and reliable quantification.[1][3]

Chemical Properties of Triundecanoin-d5

Property	Value
Molecular Formula	C₃₆D₅H₆₃O₆
Molecular Weight	601.952 g/mol
Unlabeled CAS Number	13552-80-2
Appearance	Neat

Representative Experimental Protocol: Quantification of Triglycerides in Human Plasma

This protocol outlines a representative method for the quantitative analysis of triglycerides in human plasma using Triundecanoin-d5 as an internal standard with LC-MS/MS.

Materials and Reagents

• Human plasma (collected with EDTA)

• Triundecanoin-d5 (Internal Standard)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Water (LC-MS grade)

• Isopropanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium formate

Sample Preparation: Liquid-Liquid Extraction (Folch Method)

• Thaw Plasma: Thaw frozen human plasma samples on ice.

• Aliquoting: Aliquot 50 µL of plasma into a 2 mL polypropylene (B1209903) microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of Triundecanoin-d5 internal standard solution (100 µg/mL in methanol) to each plasma sample.

• Extraction Solvent Addition: Add 1 mL of a 2:1 (v/v) chloroform:methanol solution to each tube.

• Vortexing: Vortex the tubes vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at room temperature for 20 minutes.

• Phase Separation: Add 200 µL of LC-MS grade water to each tube and vortex for 30 seconds.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Organic Layer Collection: Carefully collect the lower organic layer (containing the lipids) using a glass syringe and transfer it to a new 1.5 mL tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of 9:1 (v/v) isopropanol:acetonitrile.

LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 60:40 (v/v) Acetonitrile:Water with 10 mM Ammonium Formate

• Mobile Phase B: 90:10 (v/v) Isopropanol:Acetonitrile with 10 mM Ammonium Formate

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-90% B

  • 15-18 min: 90% B

  • 18-20 min: 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode.

Representative MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Triundecanoin-d5 (IS)	[M+NH₄]⁺ 619.6	Neutral Loss of Undecanoic Acid-d5	25
Triglyceride (16:0/18:1/18:2)	[M+NH₄]⁺ 876.8	Neutral Loss of Palmitic Acid (16:0)	30
Triglyceride (16:0/18:1/18:1)	[M+NH₄]⁺ 878.8	Neutral Loss of Oleic Acid (18:1)	30
Triglyceride (18:1/18:1/18:2)	[M+NH₄]⁺ 902.8	Neutral Loss of Linoleic Acid (18:2)	30

Note: The exact product ions for neutral loss fragmentation will depend on the specific fatty acid composition of the triglycerides being analyzed. The values presented are illustrative.

Quantitative Data Presentation

The following tables represent hypothetical data to illustrate the expected outcomes of a quantitative analysis using Triundecanoin-d5.

Table 1: Representative Calibration Curve for Triglyceride (16:0/18:1/18:2)

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,234	1,510,876	0.010
0.5	76,170	1,515,342	0.050
1.0	153,890	1,520,111	0.101
5.0	775,432	1,518,987	0.511
10.0	1,540,876	1,512,345	1.019
25.0	3,821,987	1,517,654	2.518
50.0	7,654,321	1,514,567	5.054

Table 2: Quantification of Endogenous Triglycerides in Human Plasma Samples

Sample ID	TG (16:0/18:1/18:2) (µg/mL)	TG (16:0/18:1/18:1) (µg/mL)	TG (18:1/18:1/18:2) (µg/mL)
Control 1	12.5	25.3	8.7
Control 2	14.1	28.9	9.1
Treatment 1	22.8	45.1	15.4
Treatment 2	25.3	49.8	17.2

Visualizations

Experimental Workflow

Caption: General experimental workflow for lipid analysis using an internal standard.

Principle of Internal Standard-Based Quantification

Caption: Logical relationship for quantification using an internal standard.

Conclusion

Triundecanoin-d5 presents a valuable tool for researchers seeking to improve the accuracy and reliability of triglyceride quantification in complex biological samples. While this guide provides a foundational protocol and expected data outcomes, it is recommended that researchers perform in-house validation and optimization for their specific applications and matrices. The principles and methodologies outlined herein offer a robust starting point for the preliminary investigation and successful implementation of Triundecanoin-d5 in advanced lipid analysis.

References

• 1. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. GIST Scholar: Quantitative lipidomics using metabolic deuterium oxide labeling [scholar.gist.ac.kr]

An In-depth Technical Guide to the Isotopic Labeling of Triundecanoin-d5 for Advanced Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triundecanoin-d5, a deuterated internal standard crucial for the accurate quantification of triglycerides in complex biological matrices. This document outlines the core principles of its application, detailed experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS/MS), and presents key quantitative data to support its efficacy in lipidomics research.

Introduction to Triundecanoin-d5 and its Role in Quantitative Lipidomics

Triundecanoin-d5 is a stable isotope-labeled triglyceride that serves as an ideal internal standard for mass spectrometry-based lipidomics. In quantitative MS analysis, variations in sample preparation, extraction efficiency, and instrument response can lead to significant inaccuracies. The use of a stable isotope-labeled internal standard (SIL-IS) that is chemically identical to the analyte of interest, but mass-shifted, is the gold standard for correcting these variabilities.

Triundecanoin-d5, with its five deuterium (B1214612) atoms on the glycerol (B35011) backbone, co-elutes with endogenous triglycerides of similar chain length and exhibits nearly identical ionization efficiency. By adding a known amount of Triundecanoin-d5 to a sample at the beginning of the workflow, any sample loss or variation in instrument response will affect both the analyte and the internal standard proportionally. This allows for accurate quantification by calculating the ratio of the analyte's signal to the internal standard's signal.

Chemical and Physical Properties of Triundecanoin-d5

A clear understanding of the chemical and physical properties of Triundecanoin-d5 is essential for its effective use.

Property	Value
Chemical Name	1,2,3-Propanetriyl-d5 tris(undecanoate)
Synonyms	Glyceryl-d5 triundecanoate, Triundecanoin-d5
Molecular Formula	C₃₆H₆₃D₅O₆
Molecular Weight	601.98 g/mol
Exact Mass	601.5335 u
Isotopic Purity	Typically >98%
Physical Form	Solid
Solubility	Soluble in organic solvents such as chloroform, methanol (B129727), and acetonitrile.

Isotopic Labeling: The five deuterium atoms are located on the glycerol backbone of the molecule. This specific placement ensures that the label is stable and not lost during metabolic processes involving the fatty acid chains.

Synthesis of Triundecanoin-d5

While specific, proprietary synthesis protocols are not publicly available, the general synthesis of Triundecanoin-d5 involves the esterification of deuterated glycerol (glycerol-d5) with undecanoic acid.

A common synthetic route is the reaction of glycerol-d5 with an excess of undecanoyl chloride in the presence of a base, such as pyridine, to catalyze the reaction and neutralize the hydrochloric acid byproduct. The reaction is typically carried out in an inert solvent. Purification of the final product is achieved through column chromatography to yield high-purity Triundecanoin-d5.

Caption: General synthesis workflow for Triundecanoin-d5.

Experimental Protocols for Triglyceride Quantification using Triundecanoin-d5

The following protocols provide a general framework for the use of Triundecanoin-d5 as an internal standard in a typical lipidomics workflow. Optimization may be required for specific sample types and instrumentation.

Sample Preparation and Lipid Extraction

Accurate quantification begins with robust and reproducible sample preparation. Protein precipitation is a common and effective method for extracting lipids from biological fluids like plasma or serum.

• Thaw Samples: Thaw frozen biological samples (e.g., plasma, serum) on ice.

• Spike with Internal Standard: To 100 µL of the sample, add a known amount of Triundecanoin-d5 (e.g., 10 µL of a 10 µg/mL solution in methanol) to achieve a final concentration within the linear range of the assay.

• Protein Precipitation: Add 400 µL of ice-cold methanol to the sample.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant containing the lipid extract to a new microcentrifuge tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:water with 10 mM ammonium (B1175870) formate) for LC-MS/MS analysis.

Caption: Experimental workflow for lipid extraction.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

Reversed-phase liquid chromatography coupled with tandem mass spectrometry is the preferred method for the analysis of triglycerides.

LC Conditions:

Parameter	Recommended Setting
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 10 mM ammonium formate (B1220265) and 0.1% formic acid
Mobile Phase B	Acetonitrile/Isopropanol (10:90, v/v) with 10 mM ammonium formate and 0.1% formic acid
Gradient	Start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, then re-equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	50 °C
Injection Volume	5 µL

MS/MS Conditions:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (Triundecanoin-d5)	[M+NH₄]⁺ = 619.6 m/z
Product Ion (Triundecanoin-d5)	Neutral loss of undecanoic acid + NH₃ (e.g., 432.4 m/z)
Collision Energy	Optimization required, typically 20-40 eV
Scan Type	Multiple Reaction Monitoring (MRM)

Note: The specific precursor and product ions for endogenous triglycerides will vary depending on their fatty acid composition. It is essential to develop an MRM method that includes the transitions for all target analytes.

Quantitative Data and Mass Spectral Analysis

The accurate quantification of triglycerides relies on the monitoring of specific precursor-to-product ion transitions. The mass spectrum of Triundecanoin-d5 is characterized by the neutral loss of one of its undecanoic acid chains upon collision-induced dissociation.

Theoretical Fragmentation of Triundecanoin-d5:

Ion	m/z (calculated)	Description
[M+NH₄]⁺	619.6	Ammonium adduct of the parent molecule
[M+NH₄ - C₁₁H₂₂O₂]⁺	432.4	Loss of one undecanoic acid molecule
[M+NH₄ - C₁₁H₂₂O₂ - C₁₁H₂₂O₂]⁺	245.2	Loss of two undecanoic acid molecules

Note: The observed m/z values may vary slightly depending on the mass spectrometer's calibration and resolution.

Metabolic Fate of Triundecanoin

While Triundecanoin-d5 is primarily used as a non-metabolized internal standard for analytical purposes, the undecanoic acid moieties can be subject to metabolism if the compound were to be administered in a biological system for tracer studies. Undecanoic acid is an odd-chain fatty acid, and its metabolism differs from that of even-chain fatty acids.

The primary metabolic pathway for undecanoic acid is β-oxidation. Each round of β-oxidation removes a two-carbon unit in the form of acetyl-CoA. Because undecanoic acid has 11 carbons, four cycles of β-oxidation yield four molecules of acetyl-CoA and one molecule of propionyl-CoA. Propionyl-CoA can then be converted to succinyl-CoA and enter the Krebs cycle.

Caption: Metabolic pathway of undecanoic acid.

Conclusion

Triundecanoin-d5 is an indispensable tool for researchers and scientists in the field of lipidomics. Its use as an internal standard provides a robust and reliable method for the accurate quantification of triglycerides in a variety of biological samples. The detailed protocols and data presented in this guide offer a solid foundation for the successful implementation of Triundecanoin-d5 in advanced lipidomics workflows, ultimately contributing to a deeper understanding of the role of lipids in health and disease.

In-Depth Technical Guide to the Safe Handling of Triundecanoin-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for Triundecanoin-d5. The information is compiled from available safety data sheets and chemical databases. It is crucial to note that while specific safety data for the deuterated form (Triundecanoin-d5) is limited, the safety profile is expected to be closely aligned with its non-deuterated counterpart, Triundecanoin. The data presented for Triundecanoin should be considered as a primary reference for safe handling protocols.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to its safe handling. The following table summarizes the key properties for both Triundecanoin-d5 and its non-deuterated analog, Triundecanoin.

Property	Triundecanoin-d5	Triundecanoin
CAS Number	926-39-6[1]	13552-80-2[2][3]
Molecular Formula	C36 D5 H63 O6[1][4]	C36H68O6[3][5][6]
Molecular Weight	601.952 g/mol [1][4]	596.9 g/mol [3]
Physical Description	Solid[3][5]	White tacky mass[7]
Melting Point	Not available	31.2 °C[3]
Boiling Point	Not available	611.60 °C (estimated)
Solubility	Not available	Insoluble in water[8]
Storage Temperature	-20°C[9]	Freezer[5]

Hazard Identification and GHS Classification

Based on the data for Triundecanoin, the substance is classified as an irritant. Researchers should handle Triundecanoin-d5 with the same precautions.

GHS Classification (for Triundecanoin): [3]

• Skin corrosion/irritation: Category 2[3]

• Serious eye damage/eye irritation: Category 2[3]

• Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3[3]

Pictogram:

Signal Word: Warning[3]

Hazard Statements: [3]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

Precautionary Statements: [3]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

• P264: Wash skin thoroughly after handling.[3]

• P280: Wear protective gloves/eye protection/face protection.[3]

• P302+P352: IF ON SKIN: Wash with plenty of water.[3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

• P312: Call a POISON CENTER or doctor/physician if you feel unwell.[3]

Experimental Protocols: Safe Handling Workflow

Adherence to a strict experimental workflow is paramount to ensuring laboratory safety. The following diagram outlines the essential steps for the safe handling of Triundecanoin-d5, from preparation to disposal.

Caption: General laboratory workflow for the safe handling of Triundecanoin-d5.

First Aid Measures

In the event of exposure, the following first aid measures, based on data for Triundecanoin, should be taken:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. Get medical attention.

• Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops.

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

• Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid.

Toxicological Information

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. Contaminated packaging should be treated as the product itself.

References

• 1. Triundecanoin-d5 | CAS | LGC Standards [lgcstandards.com]
• 2. Triundecanoin-d5 | CymitQuimica [cymitquimica.com]
• 3. Triundecanoin | C36H68O6 | CID 83574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Triundecanoin-d5 | CAS | LGC Standards [lgcstandards.com]
• 5. larodan.com [larodan.com]
• 6. Triundecanoin | CAS 13552-80-2 | LGC Standards [lgcstandards.com]
• 7. TRIUNDECANOIN | 13552-80-2 [chemicalbook.com]
• 8. triundecanoin, 13552-80-2 [thegoodscentscompany.com]
• 9. Page loading... [guidechem.com]
• 10. indofinechemical.com [indofinechemical.com]

Protocols & Analytical Methods

Quantitative Analysis of Fatty Acids in Biological Matrices Using Stable Isotope Dilution with Triundecanoin-d5

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the quantitative analysis of total fatty acids in biological samples using Triundecanoin-d5 as an internal standard. The method employs a stable isotope dilution technique coupled with either gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated triglyceride internal standard, Triundecanoin-d5, ensures high accuracy and precision by correcting for variations throughout the analytical workflow, from extraction to instrumental analysis. Detailed experimental protocols for sample preparation, including lipid extraction, saponification, and derivatization, are provided. Furthermore, this note presents illustrative quantitative data and a signaling pathway diagram to provide context for the application of fatty acid analysis in biomedical research.

Introduction

Fatty acids are carboxylic acids with aliphatic chains that play crucial roles in biological systems, serving as energy sources, structural components of cell membranes, and signaling molecules.[1] The accurate quantification of fatty acids in various biological matrices such as plasma, tissues, and cell cultures is essential for understanding their role in health and disease, and for the development of novel therapeutics.[2] Stable isotope dilution mass spectrometry is the gold standard for quantitative analysis, offering high specificity and accuracy.[1] Triundecanoin-d5, a deuterated triglyceride, is an ideal internal standard for total fatty acid analysis as it mimics the behavior of endogenous triglycerides during sample preparation, undergoing hydrolysis to release the deuterated undecanoic acid (C11:0-d5). This allows for comprehensive correction for inefficiencies in both lipid extraction and the subsequent saponification and derivatization steps.

Principle of the Method

The quantitative analysis of total fatty acids involves the following key steps:

• Internal Standard Spiking: A known amount of Triundecanoin-d5 is added to the biological sample at the beginning of the workflow.

• Total Lipid Extraction: Lipids, including triglycerides, phospholipids, and other esters, are extracted from the sample matrix.

• Saponification (Hydrolysis): The ester linkages in all acylglycerols (including the Triundecanoin-d5 internal standard) are hydrolyzed to release free fatty acids.

• Derivatization: The free fatty acids are converted to more volatile and less polar derivatives, such as fatty acid methyl esters (FAMEs) for GC-MS analysis or other derivatives for LC-MS/MS, to improve chromatographic separation and ionization efficiency.[2]

• Instrumental Analysis: The derivatized fatty acids are separated and detected by GC-MS or LC-MS/MS.

• Quantification: The concentration of each endogenous fatty acid is determined by calculating the ratio of its peak area to the peak area of the deuterated internal standard (undecanoic acid-d5, the hydrolysis product of Triundecanoin-d5). This ratio is then used to calculate the concentration based on a calibration curve prepared with known amounts of non-deuterated fatty acid standards and a constant concentration of the internal standard.

Experimental Protocols

Materials and Reagents

• Solvents: HPLC-grade or equivalent methanol (B129727), chloroform, hexane (B92381), isooctane, acetonitrile, and isopropanol.

• Reagents: Potassium hydroxide (B78521) (KOH), sodium hydroxide (NaOH), hydrochloric acid (HCl), boron trifluoride (BF3) in methanol (14% w/v), pentafluorobenzyl bromide (PFBBr), N,N-diisopropylethylamine (DIPEA).

• Internal Standard: Triundecanoin-d5 solution of a known concentration (e.g., 1 mg/mL in a suitable organic solvent).

• Fatty Acid Standards: A certified standard mixture of fatty acids of interest.

Protocol 1: GC-MS Analysis of Total Fatty Acids as FAMEs

This protocol is suitable for the analysis of a broad range of fatty acids.

1. Sample Preparation and Lipid Extraction:

a. To 100 µL of plasma or 10 mg of homogenized tissue, add a precise volume of the Triundecanoin-d5 internal standard solution. b. Add 2 mL of a 2:1 (v/v) chloroform:methanol solution and vortex vigorously for 1 minute.[2] c. Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.[2] d. Centrifuge at 2000 x g for 5 minutes to separate the phases.[2] e. Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new glass tube.[2] f. Dry the lipid extract under a gentle stream of nitrogen.

2. Saponification and Transesterification to FAMEs:

a. To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.[3] b. Heat the sample at 100°C for 10 minutes to hydrolyze the lipids, releasing the fatty acids.[3] c. Cool the sample and add 2 mL of 14% boron trifluoride (BF₃) in methanol.[3] d. Heat again at 100°C for 5 minutes to methylate the free fatty acids to FAMEs.[3] e. Cool the sample, then add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex and centrifuge to separate the phases.[3] f. Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

3. GC-MS Instrumental Parameters (Illustrative):

• GC System: Agilent 8890 GC or equivalent.

• Column: DB-23 capillary column (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 min, ramp to 250°C at 5 °C/min, and hold for 10 min.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target FAMEs and the internal standard.

Protocol 2: LC-MS/MS Analysis of Total Fatty Acids

This protocol is particularly useful for the analysis of less volatile or thermally labile fatty acids.

1. Sample Preparation, Lipid Extraction, and Saponification:

a. Follow steps 1a-1f and 2a from Protocol 1. b. After saponification, cool the sample and acidify with hydrochloric acid to a pH of ~3. c. Extract the free fatty acids twice with 2 mL of hexane. d. Pool the hexane extracts and dry under a stream of nitrogen.

2. Derivatization (Optional but Recommended):

While underivatized fatty acids can be analyzed by LC-MS, derivatization can improve chromatographic retention and ionization efficiency. A common derivatization agent is 2-picolylamine.

3. LC-MS/MS Instrumental Parameters (Illustrative):

• LC System: Agilent 1290 Infinity II LC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from 30% to 100% B over 15 minutes, hold at 100% B for 5 minutes, and then re-equilibrate at 30% B for 5 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for each fatty acid and the internal standard.

Data Presentation

The following tables present illustrative quantitative data for a fatty acid analysis method validated using Triundecanoin-d5 as an internal standard. Note: This data is representative and should be used for guidance only. Each laboratory must perform its own method validation.

Table 1: Method Validation Parameters

Parameter	Palmitic Acid (C16:0)	Stearic Acid (C18:0)	Oleic Acid (C18:1)	Linoleic Acid (C18:2)	Arachidonic Acid (C20:4)
Linearity Range (µg/mL)	0.1 - 50	0.1 - 50	0.1 - 50	0.05 - 25	0.05 - 25
Correlation Coefficient (r²)	> 0.998	> 0.997	> 0.998	> 0.999	> 0.999
Limit of Detection (LOD) (µg/mL)	0.03	0.04	0.03	0.015	0.012
Limit of Quantification (LOQ) (µg/mL)	0.1	0.12	0.1	0.05	0.04
Intra-day Precision (%RSD, n=6)	< 5%	< 6%	< 5%	< 4%	< 4%
Inter-day Precision (%RSD, n=18)	< 8%	< 9%	< 8%	< 7%	< 7%
Recovery (%)	95 - 105%	93 - 107%	96 - 104%	98 - 103%	97 - 105%

Table 2: Illustrative Fatty Acid Concentrations in Human Plasma (µg/mL)

Fatty Acid	Mean Concentration	Standard Deviation
Myristic Acid (C14:0)	25.3	4.1
Palmitic Acid (C16:0)	250.1	35.7
Palmitoleic Acid (C16:1)	15.8	3.2
Stearic Acid (C18:0)	120.5	18.9
Oleic Acid (C18:1)	300.2	45.1
Linoleic Acid (C18:2)	450.7	62.3
Arachidonic Acid (C20:4)	150.4	25.6
Eicosapentaenoic Acid (C20:5)	30.1	7.8
Docosahexaenoic Acid (C22:6)	55.9	12.4

Visualization of Workflows and Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. lipidmaps.org [lipidmaps.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for LC-MS Lipidomics using Triundecanoin-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field providing critical insights into cellular metabolism, disease pathogenesis, and drug development. Accurate and precise quantification of lipid species is essential for meaningful biological interpretation. Due to the complexity of lipidomes and the potential for variability during sample preparation and analysis, the use of internal standards is a cornerstone of robust quantitative lipidomics.[1]

Triundecanoin-d5 is a deuterated triglyceride that serves as an excellent internal standard for the quantification of triglycerides (TGs) and other lipid classes in various biological matrices by liquid chromatography-mass spectrometry (LC-MS). Its chemical properties are nearly identical to its non-deuterated counterpart, but its increased mass allows it to be distinguished by the mass spectrometer. By adding a known amount of Triundecanoin-d5 to a sample at the initial stage of processing, it co-experiences any variations during extraction, derivatization, and LC-MS analysis, enabling accurate correction and reliable quantification of the target analytes.[1]

These application notes provide a detailed protocol for the use of Triundecanoin-d5 as an internal standard in LC-MS-based lipidomics, covering sample preparation, LC-MS analysis, and data processing.

Experimental Protocols

Preparation of Triundecanoin-d5 Internal Standard Stock and Working Solutions

a. Stock Solution (1 mg/mL):

• Accurately weigh 1 mg of Triundecanoin-d5.

• Dissolve in 1 mL of a 2:1 (v/v) chloroform:methanol solution.

• Store the stock solution in a tightly sealed glass vial at -20°C.

b. Working Solution (10 µg/mL):

• Dilute the 1 mg/mL stock solution 1:100 with the 2:1 (v/v) chloroform:methanol solution.

• This working solution will be spiked into the samples. The final concentration in the sample should be optimized based on the expected concentration of the analytes of interest and the sensitivity of the mass spectrometer. A typical starting point is to have a final concentration of 10-15 ppm in the injection solution.[2]

Sample Preparation: Lipid Extraction using a Modified Folch Method

This protocol is suitable for the extraction of lipids from plasma or serum samples.

a. Sample Thawing and Spiking:

• Thaw frozen plasma or serum samples on ice.

• In a clean 2 mL microcentrifuge tube, add 50 µL of the plasma or serum sample.

• Spike the sample with a known volume of the Triundecanoin-d5 working solution (e.g., 10 µL of the 10 µg/mL solution).

• Vortex briefly to mix.

b. Lipid Extraction:

• Add 1 mL of ice-cold 2:1 (v/v) chloroform:methanol to the sample tube.

• Vortex the mixture vigorously for 1 minute.

• Incubate the sample on ice for 30 minutes, with occasional vortexing.

• Add 200 µL of ice-cold water to induce phase separation.

• Vortex for 1 minute and then centrifuge at 10,000 x g for 10 minutes at 4°C.

c. Collection of the Lipid Layer:

• Two distinct phases will be visible: an upper aqueous phase and a lower organic phase containing the lipids.

• Carefully aspirate and discard the upper aqueous phase without disturbing the protein interface.

• Transfer the lower organic phase to a new clean tube.

d. Solvent Evaporation and Reconstitution:

• Dry the collected organic phase under a gentle stream of nitrogen gas at room temperature.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the LC-MS mobile phase, such as a 9:1 (v/v) methanol:chloroform solution.

• Vortex and transfer to an LC-MS autosampler vial.

LC-MS/MS Analysis

a. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 55°C.

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient from 30% to 100% B

  • 12-15 min: Hold at 100% B

  • 15-15.1 min: Return to 30% B

  • 15.1-18 min: Re-equilibration at 30% B

b. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 500°C.

• Gas Flow Rates: Optimize based on the instrument manufacturer's recommendations.

c. MRM Transition for Triundecanoin-d5: For triglycerides, the ammonium adduct ([M+NH4]+) is commonly used as the precursor ion. The product ions are typically generated from the neutral loss of one of the fatty acid chains.

• Precursor Ion (Q1): m/z 620.5

• Product Ion (Q3): m/z 434.4 (corresponding to the neutral loss of one undecanoic acid molecule).

• Collision Energy: Optimized for the specific instrument, typically in the range of 20-30 eV.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. The following tables provide examples of the type of data that should be generated and presented.

Table 1: MRM Transitions for Target Triglycerides and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Triundecanoin-d5 (IS)	620.5	434.4	25
Triglyceride (example 1)	User Defined	User Defined	User Defined
Triglyceride (example 2)	User Defined	User Defined	User Defined
...	...	...	...

Table 2: Quantitative Performance of the Method (Example Data)

This table illustrates the expected performance of a lipidomics method using a deuterated internal standard. Actual results will vary depending on the specific analyte, matrix, and instrumentation.

Analyte (Triglyceride)	Linearity (R²)	LLOQ (ng/mL)	Recovery (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
TG 50:0	>0.99	10	97.0[3]	<15	<20
TG 52:1	>0.99	10	95-105	<15	<20
TG 54:2	>0.99	15	95-105	<15	<20

LLOQ: Lower Limit of Quantification; %CV: Percent Coefficient of Variation.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for quantitative lipidomics using Triundecanoin-d5 as an internal standard.

Caption: Workflow for quantitative lipidomics using an internal standard.

Principle of Internal Standard Correction

This diagram illustrates how an internal standard corrects for variations during the analytical process.

Caption: How internal standards correct for analytical variability.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: A Robust LC-MS/MS Method for the Quantification of Triglycerides in Human Plasma Using Triundecanoin-d5 as an Internal Standard

Abstract

This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of triglycerides in human plasma. The method utilizes Triundecanoin-d5 as an internal standard to ensure accuracy and precision. A straightforward protein precipitation step is employed for sample preparation, followed by a rapid chromatographic separation. This method is suitable for high-throughput analysis in clinical research and drug development settings.

Introduction

Triglycerides are a major class of lipids that play a crucial role in energy metabolism. Their quantification in biological matrices is essential for understanding various physiological and pathological states. While traditional enzymatic assays are commonly used, they lack the specificity to differentiate between individual triglyceride species. LC-MS/MS offers a powerful alternative, providing high sensitivity and selectivity for the detailed analysis of complex lipid profiles. The use of a stable isotope-labeled internal standard, such as Triundecanoin-d5, is critical for correcting for variability during sample preparation and analysis, thereby ensuring reliable quantification.[1][2]

Experimental

Materials and Reagents

• Solvents: Acetonitrile (LC-MS grade), Isopropanol (LC-MS grade), Water (LC-MS grade)

• Reagents: Formic acid, Ammonium (B1175870) formate, Human plasma (K2-EDTA)

• Standards: Triglyceride standards (e.g., Triolein, Tripalmitin, etc.), Triundecanoin-d5 (Internal Standard)

Sample Preparation

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 10 µL of Triundecanoin-d5 internal standard working solution (concentration to be optimized based on endogenous triglyceride levels).

• Add 200 µL of cold isopropanol.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Gradient: A linear gradient from 30% to 98% B over 8 minutes, hold at 98% B for 2 minutes, and re-equilibrate at 30% B for 2 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 55°C

• Injection Volume: 5 µL

Mass Spectrometry

• System: Triple quadrupole mass spectrometer

• Ionization: Positive electrospray ionization (ESI+)

• Mode: Multiple Reaction Monitoring (MRM)

• Key Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 500°C

  • Gas Flow Rates: Optimized for the specific instrument.

MRM Transitions

The MRM transitions for the target triglycerides and the internal standard should be optimized by infusing the individual standards. For quantification, the ammonium adducts ([M+NH4]+) are typically monitored as precursor ions. The product ions often result from the neutral loss of a fatty acid chain.

Based on the molecular weight of Triundecanoin-d5 (601.95 g/mol ) and its non-deuterated form (596.9 g/mol ), and the observed ammoniated precursor for Triundecanoin (m/z 614.535), the expected precursor for the deuterated internal standard can be calculated.

Molecular Weight of Triundecanoin-d5: 601.95 g/mol Molecular Weight of NH3: 17.03 g/mol Calculated [M+NH4]+ for Triundecanoin-d5: 601.95 + 17.03 + 1.0078 (proton) ≈ 620.0 g/mol (this will be the precursor ion).

The product ion for Triundecanoin (m/z 411.347) corresponds to the loss of one undecanoic acid and ammonia. A similar fragmentation would be expected for the deuterated standard.

Table 1: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Triolein (Example)	902.8	601.5	50	35
Tripalmitin (Example)	824.8	551.5	50	35
Triundecanoin-d5 (IS)	~620.0	~416.3	50	30

(Note: The exact m/z values for the precursor and product ions of Triundecanoin-d5 should be empirically determined on the specific mass spectrometer used.)

Data Analysis and Quantitative Data Summary

Data was processed using the instrument's proprietary software. A calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression with a 1/x weighting was used.

Calibration Curve and Linearity

Table 2: Calibration Curve Parameters for a Representative Triglyceride (Triolein)

Parameter	Value
Calibration Range	1 - 1000 µg/mL
Regression Equation	y = 0.025x + 0.001
Correlation Coefficient (r²)	> 0.995
Weighting	1/x

Precision and Accuracy

Table 3: Inter- and Intra-day Precision and Accuracy

QC Level	Concentration (µg/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	< 15	85 - 115	< 15	85 - 115
Low QC	3	< 10	90 - 110	< 10	90 - 110
Mid QC	100	< 10	90 - 110	< 10	90 - 110
High QC	800	< 10	90 - 110	< 10	90 - 110

Workflow and Signaling Pathway Diagrams

Experimental Workflow

Caption: Experimental workflow for triglyceride quantification.

Logic of Internal Standard Correction

Caption: Logic of quantification using an internal standard.

Conclusion

The described LC-MS/MS method provides a reliable and high-throughput approach for the quantification of triglycerides in human plasma. The use of Triundecanoin-d5 as an internal standard ensures the accuracy and precision of the results. This method is well-suited for applications in clinical research and drug development where robust and reproducible lipid analysis is required.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Triundecanoin-d5 for Metabolomics Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing field of metabolomics, accurate and reproducible quantification of metabolites is paramount for deriving meaningful biological insights. This is particularly crucial in lipidomics, a sub-discipline focused on the comprehensive analysis of lipids, which play vital roles in cellular structure, energy storage, and signaling pathways. Alterations in lipid profiles are increasingly recognized as hallmarks of various diseases, including metabolic disorders, cardiovascular diseases, and cancer, making them attractive targets for drug development and biomarker discovery.

A significant challenge in quantitative metabolomics is the potential for variability introduced during sample preparation, extraction, and analysis. The use of stable isotope-labeled internal standards is a widely accepted strategy to mitigate these issues, ensuring high accuracy and precision. Triundecanoin-d5, a deuterated triglyceride, serves as an excellent internal standard for the quantification of triglycerides and other lipids in complex biological matrices. Its chemical and physical properties closely mimic those of its endogenous, non-deuterated counterparts, allowing it to compensate for variations throughout the analytical workflow.

These application notes provide detailed protocols for the use of Triundecanoin-d5 as an internal standard in metabolomics sample preparation, along with illustrative data on its analytical performance.

Principles of Stable Isotope Dilution using Triundecanoin-d5

The core principle of using Triundecanoin-d5 in quantitative metabolomics is stable isotope dilution mass spectrometry (SID-MS). A known amount of Triundecanoin-d5 is spiked into a biological sample at the initial stage of sample preparation. Because Triundecanoin-d5 is chemically identical to endogenous triundecanoin (B52979) and structurally similar to other triglycerides, it behaves in the same manner during extraction, derivatization (if any), and chromatographic separation.

During mass spectrometry analysis, the deuterated standard is distinguishable from the non-deuterated analytes due to its higher mass. By measuring the ratio of the signal intensity of the target analyte to the signal intensity of the Triundecanoin-d5 internal standard, accurate quantification can be achieved. This ratio remains constant even if there is sample loss during preparation, as both the analyte and the internal standard are affected proportionally. This method corrects for:

• Extraction Inefficiency: Variations in the recovery of lipids from the sample matrix.

• Matrix Effects: Ion suppression or enhancement during mass spectrometry analysis caused by co-eluting compounds from the biological matrix.

• Instrumental Variability: Fluctuations in instrument performance over time.

Quantitative Data Summary

The following table summarizes the typical analytical performance of a deuterated triglyceride internal standard like Triundecanoin-d5 in a validated LC-MS/MS method for lipidomics. This data is illustrative and serves to demonstrate the expected performance characteristics.

Parameter	Typical Performance
Linear Dynamic Range	0.1 ng/mL - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Recovery	85% - 110%
Precision (RSD%)	< 15%
Accuracy	85% - 115%
Lower Limit of Quantification (LLOQ)	0.1 ng/mL

Experimental Protocols

Materials and Reagents

• Triundecanoin-d5 solution (e.g., 1 mg/mL in a suitable organic solvent)

• Biological samples (e.g., plasma, serum, tissue homogenate, cell lysates)

• LC-MS grade solvents: Methanol (B129727), Chloroform, Isopropanol, Acetonitrile, Water

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials

Protocol 1: Lipid Extraction from Plasma/Serum using Chloroform:Methanol

This protocol is a modification of the widely used Folch or Bligh-Dyer methods for lipid extraction.

• Sample Preparation: Thaw frozen plasma or serum samples on ice.

• Internal Standard Spiking: In a clean microcentrifuge tube, add a known amount of Triundecanoin-d5 internal standard solution. For example, add 10 µL of a 10 µg/mL Triundecanoin-d5 solution to 100 µL of plasma/serum.

• Protein Precipitation and Lipid Extraction:

  • Add 400 µL of ice-cold methanol to the sample, vortex vigorously for 30 seconds to precipitate proteins.

  • Add 800 µL of chloroform, vortex for 1 minute.

• Phase Separation:

  • Add 250 µL of water, vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids into a new clean microcentrifuge tube, avoiding the protein interface.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1 v/v/v).

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Lipid Extraction from Tissue Homogenates or Cell Lysates using MTBE

This protocol utilizes methyl-tert-butyl ether (MTBE) for a robust and efficient lipid extraction.

• Sample Preparation: Homogenize tissue samples or lyse cells in a suitable buffer.

• Internal Standard Spiking: To a known amount of homogenate or lysate (e.g., 100 µL), add a known amount of Triundecanoin-d5 internal standard solution.

• Lipid Extraction:

  • Add 1.5 mL of methanol and vortex.

  • Add 5 mL of MTBE and vortex for 10 minutes.

• Phase Separation:

  • Add 1.25 mL of water and vortex for 1 minute.

  • Centrifuge at 1,000 x g for 10 minutes to induce phase separation.

• Lipid Collection: Transfer the upper organic phase to a new tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

• Analysis: Transfer to an autosampler vial for analysis.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general experimental workflow for using Triundecanoin-d5 as an internal standard in a metabolomics/lipidomics experiment.

Caption: Experimental workflow for lipidomics using Triundecanoin-d5.

Metabolic Pathway of Undecanoic Acid

Triundecanoin is a triglyceride composed of a glycerol (B35011) backbone and three undecanoic acid molecules. Undecanoic acid is an odd-chain fatty acid, and its metabolism follows the beta-oxidation pathway with a unique final step.[1]

Caption: Metabolic pathway of undecanoic acid from Triundecanoin.

Conclusion

Triundecanoin-d5 is a valuable tool for researchers, scientists, and drug development professionals engaged in metabolomics and lipidomics. Its use as an internal standard provides a robust and reliable method for the accurate quantification of triglycerides and other lipids in complex biological samples. The detailed protocols and workflow diagrams presented in these application notes offer a comprehensive guide for the successful implementation of Triundecanoin-d5 in your research, ultimately leading to higher quality and more reproducible data.

References

• 1. bio.libretexts.org [bio.libretexts.org]

The Use of Triundecanoin-d5 in Quantitative Lipidomics: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for the application of Triundecanoin-d5 as an internal standard in quantitative lipidomics experiments. The following sections detail the principles of its use, step-by-step experimental procedures, data presentation, and a visual representation of the analytical workflow.

Application Notes

Triundecanoin-d5 is a deuterated form of Triundecanoin, a triglyceride containing three undecanoic acid chains. In mass spectrometry-based lipidomics, stable isotope-labeled compounds like Triundecanoin-d5 are invaluable as internal standards. The core principle of their use lies in isotope dilution mass spectrometry. A known amount of the deuterated standard is added to a sample at the beginning of the experimental workflow. This standard experiences the same sample preparation steps, including extraction and potential derivatization, as the endogenous analyte (in this case, Triundecanoin or other triglycerides).

During analysis by Liquid Chromatography-Mass Spectrometry (LC-MS), the deuterated internal standard is chemically identical to its non-deuterated counterpart and thus exhibits similar chromatographic behavior and ionization efficiency. However, it is distinguishable by its higher mass due to the presence of deuterium (B1214612) atoms. By comparing the signal intensity of the endogenous analyte to that of the known amount of the internal standard, accurate quantification can be achieved, as this ratio corrects for sample loss during preparation and variations in instrument response.

Experimental Protocols

This section outlines a typical workflow for the quantification of triglycerides in a biological matrix, such as plasma, using Triundecanoin-d5 as an internal standard.

Preparation of Solutions

a. Analyte Stock Solution (Triundecanoin):

• Prepare a stock solution of non-labeled Triundecanoin at a concentration of 1 mg/mL in a suitable organic solvent, such as chloroform (B151607) or a chloroform:methanol mixture (2:1, v/v).

b. Internal Standard Stock Solution (Triundecanoin-d5):

• Prepare a stock solution of Triundecanoin-d5 at a concentration of 1 mg/mL in the same solvent as the analyte stock solution.

c. Working Standard Solutions for Calibration Curve:

• Serially dilute the analyte stock solution to prepare a series of working standards with concentrations ranging from, for example, 1 µg/mL to 100 µg/mL. The exact range should be adapted based on the expected concentration of the analyte in the samples.

d. Internal Standard Spiking Solution:

• Prepare a working solution of Triundecanoin-d5 at a concentration that will result in a robust signal in the mass spectrometer. A typical concentration might be 10 µg/mL. This solution will be added to all samples, calibration standards, and quality controls.

Sample Preparation (Lipid Extraction)

The Folch method is a widely used protocol for lipid extraction.

a. Sample Aliquoting and Spiking:

• To 100 µL of each sample (e.g., plasma, serum, or cell lysate) in a glass tube, add 10 µL of the 10 µg/mL Triundecanoin-d5 internal standard spiking solution.

• For the calibration curve, add 10 µL of the internal standard spiking solution to 100 µL of each working standard solution.

b. Lipid Extraction:

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution to each tube.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and to precipitate proteins.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean tube.

• Dry the collected lipid extract under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as isopropanol:acetonitrile (1:1, v/v).

LC-MS/MS Analysis

a. Liquid Chromatography (LC) Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is suitable for triglyceride analysis.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol:acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A typical gradient would start at a low percentage of mobile phase B and gradually increase to elute the more hydrophobic triglycerides.

• Flow Rate: A flow rate of 0.3-0.5 mL/min is commonly used.

• Injection Volume: 5-10 µL.

b. Mass Spectrometry (MS) Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting the ammonium adducts [M+NH4]+.

• MRM Transitions: The MRM transitions are specific precursor-to-product ion pairs that are monitored. For triglycerides, a common fragmentation is the neutral loss of a fatty acid chain.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis should be summarized for clarity and ease of comparison.

Table 1: Exemplary MRM Transitions for Triundecanoin and Triundecanoin-d5

Compound	Precursor Ion (m/z) [M+NH4]+	Product Ion (m/z) [M+NH4 - C11H22O2]+	Collision Energy (eV)
Triundecanoin	614.5	428.4	25
Triundecanoin-d5	619.5	433.4	25

Note: These are theoretical m/z values and should be optimized experimentally on the specific instrument used.

Table 2: Example Calibration Curve Data for Triundecanoin Quantification

Standard Concentration (µg/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	1,510,876	0.010
5	76,170	1,525,345	0.050
10	153,890	1,505,678	0.102
25	380,567	1,515,432	0.251
50	755,432	1,498,765	0.504
100	1,512,876	1,501,234	1.008

A calibration curve is then constructed by plotting the peak area ratio against the standard concentration. The concentration of the analyte in unknown samples is determined by interpolating their peak area ratios on this curve.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the quantification of triglycerides using Triundecanoin-d5 as an internal standard.

Caption: Experimental workflow for triglyceride quantification using a deuterated internal standard.

Technical Notes & Optimization

Technical Support Center: Mitigating Matrix Effects with Triundecanoin-d5

Welcome to our technical support center for addressing matrix effects in LC-MS/MS analysis using Triundecanoin-d5 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1] This interference can lead to either a decrease in signal, known as ion suppression, or an increase in signal, referred to as ion enhancement.[1][2] These effects can significantly impact the accuracy, precision, and sensitivity of an analytical method.[1] Common culprits behind matrix effects include salts, lipids, and proteins, especially in complex biological samples.[1]

Q2: How does an internal standard (IS) like Triundecanoin-d5 help address matrix effects?

A2: An internal standard is a compound added in a known concentration to samples, calibration standards, and quality controls.[1][3] The principle is that the IS and the analyte of interest will be affected similarly by matrix effects. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by these effects can be normalized, leading to more accurate and precise quantification.[1] Triundecanoin-d5, as a triglyceride analog, can be used as an internal standard for the analysis of other lipids, like triglycerides, assuming it exhibits similar chromatographic behavior and ionization response.

Q3: What is the difference between a stable isotope-labeled (SIL) internal standard and an analog internal standard like Triundecanoin-d5?

A3: A stable isotope-labeled (SIL) internal standard is considered the "gold standard" because it is chemically almost identical to the analyte, with only a difference in isotopic composition (e.g., containing deuterium, ¹³C, or ¹⁵N).[1] This near-identical nature ensures that they co-elute and experience very similar ionization suppression or enhancement.[1]

Triundecanoin-d5 is a deuterated analog, but it is not the deuterated version of most common endogenous triglycerides. When used for the analysis of other triglycerides, it functions as an analog internal standard. An analog internal standard is a molecule that is structurally similar but not identical to the analyte. While more cost-effective and readily available than SIL standards for every analyte, they may not perfectly mimic the analyte's behavior in the matrix, which can sometimes lead to less accurate correction for matrix effects.[4]

Troubleshooting Guide

This guide provides solutions to common problems encountered when using Triundecanoin-d5 as an internal standard to correct for matrix effects.

Problem 1: Poor Reproducibility of the Analyte/Internal Standard Area Ratio

Potential Cause	Troubleshooting Action
Inconsistent IS Spiking	Ensure the precise and consistent addition of the internal standard to every sample, calibrator, and quality control (QC). Use a calibrated pipette and a consistent spiking technique.
Internal Standard Degradation	Verify the stability and purity of the Triundecanoin-d5 stock solution. If degradation is suspected, prepare a fresh stock solution.
Pipetting or Dilution Errors	Use calibrated volumetric equipment for all sample and standard preparations. Small inaccuracies in dilutions can lead to significant errors in the final calculated concentrations.
Incomplete Equilibration	Ensure the internal standard is thoroughly mixed with the sample and allowed to equilibrate before any extraction or protein precipitation steps.

Problem 2: Analyte and Triundecanoin-d5 Do Not Co-elute

Potential Cause	Troubleshooting Action
Inappropriate LC Method	Modify the gradient, mobile phase composition, or flow rate to improve the chromatographic separation and achieve co-elution of the analyte and Triundecanoin-d5.
Column Degradation	A loss of stationary phase or column contamination can alter the separation characteristics. Replace the analytical column with a new one of the same type and implement a column wash protocol.
Different Matrix Effects on Analyte and IS	If the analyte and Triundecanoin-d5 elute into regions with varying degrees of ion suppression or enhancement, the correction will be inaccurate. This is a known limitation of analog internal standards. Further optimization of the sample cleanup or chromatographic method is necessary.

Problem 3: Unexpectedly High or Low Analyte Concentrations

Potential Cause	Troubleshooting Action
Incorrect Internal Standard Concentration	An error in the preparation of the internal standard spiking solution will result in a systematic bias in the calculated analyte concentrations. Carefully reprepare the IS solution and verify its concentration.
Cross-Contamination (Carryover)	Carryover from a high-concentration sample to a subsequent low-concentration sample can lead to artificially high results. Optimize the autosampler wash procedure and inject a blank sample after high-concentration samples to check for carryover.
Differential Matrix Effects	The matrix may be suppressing or enhancing the analyte and the internal standard to different extents. This is more likely with an analog IS. A matrix effect experiment should be performed to quantify the degree of differential matrix effects.

Experimental Protocols

Protocol for Evaluating Matrix Effects

This protocol allows for the quantitative assessment of ion suppression or enhancement.

1. Preparation of Sample Sets:

• Set A (Neat Solution): Prepare a series of calibration standards of your analyte and a constant concentration of Triundecanoin-d5 in the final mobile phase solvent.

• Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte and Triundecanoin-d5 into the extracted matrix at the same concentrations as in Set A.

• Set C (Pre-Spiked Matrix): Spike the analyte and Triundecanoin-d5 into the blank matrix before the extraction process at the same concentrations as in Set A. This set is used to determine recovery, not directly for matrix effect calculation, but is often performed concurrently.

2. LC-MS/MS Analysis:

• Analyze all three sets of samples under the same LC-MS/MS conditions.

3. Calculation of Matrix Effect (ME) and Recovery (RE):

• Matrix Effect (%) = (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

• Recovery (%) = (Mean Peak Area in Set C / Mean Peak Area in Set B) * 100

Illustrative Data:

Table 1: Matrix Effect and Recovery Data for Analyte X with Triundecanoin-d5 as Internal Standard

Sample Set	Mean Analyte Peak Area	Mean IS Peak Area	Matrix Effect (%)	Recovery (%)
Set A (Neat)	1,250,000	1,500,000	-	-
Set B (Post-Spiked)	875,000	1,050,000	70% (Ion Suppression)	-
Set C (Pre-Spiked)	787,500	945,000	-	90%

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving peak shape and resolution for Triundecanoin-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic analysis of Triundecanoin-d5, focusing on improving peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape issues encountered during the analysis of Triundecanoin-d5?

A1: The most common peak shape problems when analyzing triglycerides like Triundecanoin-d5 are peak tailing, peak fronting, and peak splitting.

• Peak Tailing: This is characterized by an asymmetrical peak with a "tail" extending from the peak maximum. It can be caused by interactions between the analyte and active sites on the column, such as residual silanols, or by using an inappropriate mobile phase pH.[1]

• Peak Fronting: This appears as a sharp drop-off after the peak maximum and can be a result of column overload, where too much sample is injected, or a mismatch in solubility between the sample solvent and the mobile phase.[1][2]

• Peak Splitting: This is when a single peak appears as two or more distinct peaks. It can be caused by a contaminated or blocked column inlet frit, a void in the column packing, or co-elution with an interfering compound.[3][4]

Q2: How can I improve the resolution between Triundecanoin-d5 and other components in my sample?

A2: Improving resolution involves increasing the separation between adjacent peaks. This can be achieved by optimizing several chromatographic parameters:

• Mobile Phase Composition: Adjusting the ratio of your organic and aqueous mobile phases can significantly impact selectivity and retention, thereby improving resolution. For triglycerides, gradients of solvents like acetonitrile, isopropanol, and methanol (B129727) are commonly used.[5][6]

• Column Chemistry: Switching to a column with a different stationary phase (e.g., from C18 to C8) or a different particle size can alter selectivity and efficiency.[7][8]

• Column Temperature: Modifying the column temperature can affect the viscosity of the mobile phase and the kinetics of the separation, which can influence resolution.[1][9]

• Flow Rate: Lowering the flow rate generally increases the time the analyte spends interacting with the stationary phase, which can lead to better resolution, although it will also increase the analysis time.[1]

Q3: My Triundecanoin-d5 peak is broad. What can I do to make it sharper?

A3: Broad peaks can be caused by several factors, including excessive dead volume in the HPLC system, a contaminated or old column, or a slow gradient. To sharpen the peak, you can:

• Minimize the length and internal diameter of tubing.

• Ensure all fittings are properly connected to avoid dead volume.

• Use a guard column to protect the analytical column from contaminants.

• Increase the gradient steepness to elute the compound more quickly.

• Consider using a column with smaller particles for higher efficiency.

Troubleshooting Guides

Problem: Peak Tailing

Potential Cause	Recommended Solution
Secondary Interactions with Column	Use a column with end-capping or a base-deactivated stationary phase. Consider adding a mobile phase modifier like a small amount of a volatile base.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to ensure Triundecanoin-d5 is in a single, non-ionized form.
Column Contamination	Flush the column with a strong solvent. If the issue persists, replace the column.
Metal Chelation	If the analyte can chelate with metals, add a chelating agent like EDTA to the mobile phase.[6]

Problem: Poor Resolution

Parameter	Action	Expected Outcome
Mobile Phase	Modify the organic solvent (e.g., switch from methanol to acetonitrile) or adjust the gradient profile.	Alter selectivity and improve separation between co-eluting peaks.[5][6]
Stationary Phase	Switch to a column with a different chemistry (e.g., C8 instead of C18) or a longer column.	Change the interaction with the analyte, potentially increasing resolution.[7][8]
Temperature	Increase or decrease the column temperature in small increments (e.g., 5 °C).	Optimize selectivity and efficiency.[1][9]
Flow Rate	Decrease the flow rate.	Increase interaction time with the stationary phase, leading to better separation.[1]

Experimental Protocols

Below is a representative experimental protocol for the analysis of short-to-medium chain triglycerides that can be used as a starting point for optimizing the analysis of Triundecanoin-d5.

Parameter	Condition
LC System	UHPLC or HPLC system
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (10:90, v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid
Gradient	Start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
MS System	Triple Quadrupole or High-Resolution Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitored Ion	[M+NH4]+ adduct of Triundecanoin-d5

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. uhplcs.com [uhplcs.com]
• 4. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 5. aocs.org [aocs.org]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. agilent.com [agilent.com]
• 8. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youngin.com [youngin.com]

Technical Support Center: Triundecanoin-d5 Analysis

Welcome to the Technical Support Center for Triundecanoin-d5 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on resolving common analytical challenges, with a specific focus on co-elution problems encountered during chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is Triundecanoin-d5 and what are its key properties?

Triundecanoin-d5 is a deuterated stable isotope-labeled triglyceride. It consists of a glycerol (B35011) backbone esterified with three undecanoic acid-d5 molecules. As a stable isotope-labeled internal standard, it is crucial for accurate quantification in mass spectrometry-based assays.

Table 1: Chemical Properties of Triundecanoin-d5

Property	Value
Molecular Formula	C36D5H63O6
Molecular Weight	601.95 g/mol [1][2][3]
Synonyms	Undecanoic Acid-d5 1,2,3-propanetriyl Ester, Glyceryl-d5 Triundecanoate

Q2: Why am I observing co-elution with Triundecanoin-d5 in my chromatogram?

Co-elution in triglyceride analysis is a common issue stemming from the structural similarity of different lipid species. For Triundecanoin-d5, co-elution can be caused by:

• Isobaric Species: Compounds with the same nominal mass but different elemental compositions. High-resolution mass spectrometry can often differentiate these.

• Isomeric Species: Molecules with the same elemental composition and mass, making them challenging to separate chromatographically. These include:

  • Regioisomers: Triglycerides with the same fatty acids but in different positions on the glycerol backbone.

  • Structural Isomers: Other triglycerides with different fatty acid compositions that result in very similar physicochemical properties.

• Matrix Interferences: In complex biological samples, other lipids or matrix components can have similar retention times to Triundecanoin-d5.

• Deuterated and Non-deuterated Analogs: In some cases, the deuterated standard may not fully separate from its non-deuterated counterpart, although this is less common with a D5 label.

Troubleshooting Guide: Resolving Triundecanoin-d5 Co-elution

This guide provides a systematic approach to troubleshooting and resolving co-elution issues involving Triundecanoin-d5.

Initial Assessment: Identifying the Problem

The first step is to confirm that you are indeed facing a co-elution problem.

dot

Caption: Initial assessment workflow for co-elution.

Troubleshooting Strategies

If co-elution is confirmed, the following strategies can be employed to improve separation.

1. Chromatographic Method Optimization

The choice of chromatographic conditions is critical for resolving structurally similar compounds.

dot

Caption: Systematic approach to chromatographic optimization.

Table 2: Recommended Adjustments for Chromatographic Parameters

Parameter	Recommended Action	Rationale
Mobile Phase Composition	Alter the organic solvent (e.g., switch from acetonitrile (B52724) to methanol (B129727) or isopropanol (B130326) in reversed-phase). Add modifiers like isopropanol to enhance the separation of nonpolar lipids.	Different solvents alter the selectivity of the separation, which can resolve co-eluting peaks.
Stationary Phase	Switch to a column with a different chemistry (e.g., C30 instead of C18 for reversed-phase) or a different particle size. For triglycerides, phenyl-hexyl or biphenyl (B1667301) phases can offer alternative selectivity.	A different stationary phase provides different interaction mechanisms with the analyte and co-eluting compounds.
Column Temperature	Decrease the temperature to increase retention and potentially improve resolution. Conversely, increasing the temperature can sometimes improve peak shape and efficiency.	Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, influencing separation.
Gradient Profile	Employ a shallower gradient around the elution time of Triundecanoin-d5 to increase the separation window between closely eluting compounds.	A slower change in mobile phase composition allows more time for the stationary phase to interact differently with the analytes.

2. Sample Preparation

Complex sample matrices can be a significant source of interferences.

• Solid-Phase Extraction (SPE): Utilize SPE to clean up the sample and remove classes of compounds that may interfere with the analysis. A non-polar sorbent can be used to retain triglycerides while more polar interferences are washed away.

• Liquid-Liquid Extraction (LLE): Optimize the LLE protocol to selectively extract lipids while minimizing the co-extraction of interfering substances.

Experimental Protocols

The following are example protocols that can be adapted for the analysis of Triundecanoin-d5.

Protocol 1: Reversed-Phase HPLC-MS Method for Triundecanoin-d5

This method is a starting point for the analysis of Triundecanoin-d5 in a relatively clean matrix.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Ramp to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Re-equilibrate at 30% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 45°C.

• Injection Volume: 5 µL.

• Mass Spectrometry: Electrospray Ionization (ESI) in positive mode. Monitor for the [M+NH4]+ adduct of Triundecanoin-d5.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS can be an alternative for the analysis of triglycerides, often after derivatization to fatty acid methyl esters (FAMEs). However, for intact triglyceride analysis, a high-temperature column is required.

• Column: High-temperature, low-bleed capillary column suitable for triglycerides (e.g., a short, narrow-bore column with a phenyl-methyl polysiloxane stationary phase).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 200°C, hold for 1 min.

  • Ramp 1: 15°C/min to 300°C.

  • Ramp 2: 5°C/min to 370°C, hold for 5 min.

• Injector Temperature: 360°C.

• MS Transfer Line Temperature: 350°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI).

Disclaimer: These protocols are intended as a starting point and may require further optimization for specific applications and instrumentation.

References

• 1. Resolution of triacylglycerol positional isomers by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Suppression with Triundecanoin-d5

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Triundecanoin-d5 to mitigate ion suppression in liquid chromatography-mass spectrometry (LC-MS) analyses. Find answers to frequently asked questions and detailed troubleshooting protocols to ensure the accuracy and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS analysis?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte is reduced by co-eluting components from the sample matrix (e.g., salts, lipids, proteins).[1][2][3] This phenomenon leads to a decreased signal intensity for the analyte, which can result in the underestimation of its concentration, reduced sensitivity, and poor reproducibility.[2][4] In complex biological samples, endogenous substances can compete with the analyte for ionization in the mass spectrometer's ion source, potentially compromising the accuracy and precision of quantitative analysis.[5]

Q2: What is Triundecanoin-d5 and how does it help minimize ion suppression?

A2: Triundecanoin-d5 is a stable isotope-labeled (SIL) internal standard. It is a synthetic version of the triglyceride Triundecanoin where five hydrogen atoms have been replaced by deuterium (B1214612) atoms. The power of using a deuterated standard like Triundecanoin-d5 lies in the principle of isotope dilution mass spectrometry.[6] By adding a known amount of Triundecanoin-d5 to your samples at the beginning of the preparation process, it acts as a nearly perfect mimic for the non-labeled analyte.[6][7] Both the analyte and the internal standard will be affected similarly by ion suppression.[3] Because the mass spectrometer can distinguish between the two based on their mass difference, a reliable quantification can be achieved by calculating the ratio of the analyte's signal to the internal standard's signal.[6][7]

Q3: Is a deuterated internal standard a guaranteed solution for ion suppression?

A3: While highly effective, it is not an absolute guarantee. The core assumption is that the deuterated internal standard co-elutes perfectly with the analyte and therefore experiences the exact same degree of ion suppression.[3] However, the substitution of hydrogen with deuterium can sometimes lead to slight differences in chromatographic retention time (an "isotope effect").[8][9] If this shift causes the analyte and the internal standard to elute in different regions of matrix-induced ion suppression, the correction will be inaccurate.[2] Therefore, verification of co-elution is a critical step during method development.

Q4: At what concentration should I use Triundecanoin-d5?

A4: The internal standard should be added at a concentration that is similar to the expected concentration of the target analyte in the samples.[10][11] A common practice is to use a concentration in the mid-range of your calibration curve.[12] The goal is to obtain a strong, stable signal for the internal standard that is not so high that it causes detector saturation or cross-talk with the analyte signal.

Q5: What are the primary causes of ion suppression when analyzing lipids like Triundecanoin?

A5: When analyzing lipids in biological matrices such as plasma, the most common causes of ion suppression are endogenous matrix components. These include salts, proteins, and especially other lipids like phospholipids (B1166683) that are abundant in the sample.[1][4] Exogenous substances introduced during sample handling, such as plasticizers or mobile phase additives, can also contribute to ion suppression.[4]

Troubleshooting Guide

This guide addresses common issues encountered when using Triundecanoin-d5 to correct for ion suppression.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor reproducibility of analyte/IS ratio	1. Inconsistent addition of internal standard.2. Analyte and Triundecanoin-d5 are not co-eluting perfectly, and there is variable ion suppression across the run.3. The internal standard concentration is too low, leading to a poor signal-to-noise ratio.	1. Ensure precise and consistent pipetting of the internal standard into all samples, calibrators, and quality controls at the very first step of sample preparation.[10]2. Optimize chromatographic conditions (e.g., modify the gradient, change mobile phase) to achieve co-elution.[4] See Protocol 1 .3. Increase the concentration of the Triundecanoin-d5 spiking solution.
Analyte signal is suppressed, but IS signal is stable	The analyte and Triundecanoin-d5 are chromatographically separated and the analyte is eluting in a zone of high ion suppression.[9]	This is a clear indication of an isotope effect. The chromatographic method must be modified to force co-elution. Consider using a shallower gradient or a different column chemistry.[4]
Both analyte and IS signals are low or absent	1. Severe ion suppression is affecting both compounds.2. Issues with the mass spectrometer (e.g., source is dirty, parameters are not optimized).3. Inefficient sample extraction.	1. Improve the sample cleanup procedure. Use techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components like phospholipids.[5][13]2. Perform routine maintenance and tuning of the mass spectrometer. 3. Re-evaluate the extraction protocol to ensure high recovery for triglycerides.
Non-linear calibration curve	1. The isotopic purity of the Triundecanoin-d5 may be low, causing interference at the analyte's mass transition.2. The concentration of the analyte or internal standard is too high, leading to detector saturation or self-suppression.[2]	1. Verify the isotopic purity of the internal standard. Ensure the contribution of the unlabeled analyte in the IS solution is less than 0.1% of the lowest calibration point.[6]2. Dilute the samples and the internal standard concentration.

Experimental Protocols

Protocol 1: Verifying Co-elution of Analyte and Internal Standard

Objective: To confirm that Triundecanoin and its deuterated internal standard, Triundecanoin-d5, have identical retention times under the established chromatographic conditions.

Methodology:

• Prepare Solutions:

  • Solution A: A standard solution of the analyte (Triundecanoin).

  • Solution B: A standard solution of the internal standard (Triundecanoin-d5).

  • Solution C: A mixed solution containing both the analyte and the internal standard.

• LC-MS Analysis:

  • Set up the LC-MS method with the intended chromatographic parameters.

  • Inject equal volumes of Solution A, B, and C separately.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode, monitoring the specific mass transitions for both the analyte and the internal standard.

• Data Analysis:

  • Overlay the chromatograms obtained from the injection of Solution C.

  • The retention times for the analyte and the internal standard peaks should be identical. A difference of more than 0.05 minutes may indicate an isotope effect that could compromise data quality in the presence of matrix effects.

Protocol 2: Qualitative Assessment of Ion Suppression Zones (Post-Column Infusion)

Objective: To identify regions in the chromatogram where ion suppression occurs.

Methodology:

• System Setup:

  • Prepare a standard solution of your analyte (Triundecanoin) at a concentration that provides a stable and moderate signal.

  • Using a T-piece, connect the LC column outlet to both the mass spectrometer inlet and a syringe pump.[14]

  • Continuously infuse the analyte solution into the MS via the syringe pump to obtain a stable baseline signal.

• Analysis:

  • Once a stable baseline is achieved, inject a blank, extracted matrix sample (e.g., a plasma sample that has undergone your full sample preparation procedure without the addition of an internal standard).

• Data Analysis:

  • Monitor the analyte's signal throughout the chromatographic run.

  • Any significant drop or dip in the baseline signal indicates a region of ion suppression.[2][14] Compare the retention time of these suppression zones with the retention time of your analyte to assess the risk of signal suppression.

Quantitative Data Summary

The following tables illustrate the impact of ion suppression and the effectiveness of using Triundecanoin-d5 as an internal standard. Note: These are representative data for illustrative purposes.

Table 1: Analyte Signal Response in Different Matrices

Sample Type	Analyte Peak Area (Arbitrary Units)	Signal Suppression (%)
Analyte in Solvent (Neat)	1,500,000	0%
Analyte in Extracted Plasma	450,000	70%
Analyte in Extracted Urine	1,200,000	20%

This table demonstrates how different biological matrices can suppress the analyte signal to varying degrees.

Table 2: Correction of Ion Suppression Using Triundecanoin-d5

Sample ID	Analyte Peak Area	IS (Triundecanoin-d5) Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/mL)
Calibrant 1 (Solvent)	150,000	1,000,000	0.15	10
Calibrant 2 (Solvent)	750,000	1,050,000	0.71	50
Calibrant 3 (Solvent)	1,450,000	980,000	1.48	100
QC Low (Plasma)	22,500	150,000	0.15	10.1
QC High (Plasma)	220,000	148,000	1.49	100.5

This table shows that despite a >80% drop in absolute peak areas in the plasma matrix, the Analyte/IS ratio remains consistent, allowing for accurate quantification.

Visualizations

Caption: Mechanism of ion suppression and correction with a co-eluting internal standard.

Caption: Standard workflow for quantitative analysis using an internal standard.

References

• 1. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 8. scispace.com [scispace.com]
• 9. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 11. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 12. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. researchgate.net [researchgate.net]
• 14. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Triundecanoin-d5 Calibration Curve Troubleshooting

This technical support center is designed for researchers, scientists, and drug development professionals utilizing Triundecanoin-d5 as an internal standard in quantitative analyses. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the creation and use of calibration curves.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for triglyceride quantification showing poor linearity (r² < 0.99) even when using Triundecanoin-d5 as an internal standard?

A1: While deuterated internal standards like Triundecanoin-d5 are designed to correct for variability, non-linearity can still occur due to several factors:

• Detector Saturation: At high analyte concentrations, the mass spectrometer detector can become saturated, leading to a non-linear response.

• Ion Suppression/Enhancement: The analyte and internal standard may experience different degrees of ion suppression or enhancement, a phenomenon known as differential matrix effects.[1] This can happen if they do not perfectly co-elute from the chromatography column.

• Analyte Multimer Formation: At high concentrations in the ion source, some molecules can form dimers or trimers, which can affect the expected response and lead to non-linearity.

• Inaccurate Standard Preparation: Errors in the serial dilution of your calibration standards can introduce non-linearity.

Q2: My Triundecanoin-d5 internal standard signal is inconsistent across my sample batch. What are the likely causes?

A2: Inconsistent internal standard signal can point to several issues:

• Inconsistent Sample Preparation: Variability in extraction recovery between samples can lead to differing amounts of the internal standard reaching the detector. Ensure your sample preparation workflow is consistent for all samples.

• Differential Matrix Effects: As mentioned above, if the matrix composition varies significantly between your samples, the Triundecanoin-d5 may experience different levels of ion suppression or enhancement in each sample.[1]

• Degradation of the Standard: Improper storage or handling of the Triundecanoin-d5 stock or working solutions can lead to degradation, resulting in a weaker signal over time.

• Incomplete Solubilization: The internal standard may not be fully dissolved in the solvent, leading to inconsistent concentrations being added to your samples.

Q3: Can the deuterium (B1214612) labels on Triundecanoin-d5 exchange with hydrogen atoms from the sample or solvent?

A3: This phenomenon, known as isotopic or back-exchange, can occur, although it is less common for deuterium labels on a stable triglyceride backbone compared to more labile positions (e.g., on -OH or -NH groups). The risk increases in highly acidic or basic conditions. To minimize this risk, maintain a neutral pH where possible and use aprotic solvents for reconstitution and storage if your experimental conditions allow.

Q4: How should I properly store and handle Triundecanoin-d5 to ensure its stability?

A4: Proper storage is critical for the long-term stability of deuterated lipid standards. It is recommended to store Triundecanoin-d5 at -20°C or lower in a tightly sealed glass vial with a Teflon-lined cap. To prevent degradation from repeated freeze-thaw cycles, it is best to aliquot the standard into smaller, single-use volumes. When preparing to use the standard, allow the vial to warm to room temperature before opening to prevent condensation from forming inside the vial.

Troubleshooting Guides

Issue 1: Poor Calibration Curve Linearity

Potential Cause	Troubleshooting Steps
Detector Saturation	Dilute the higher concentration standards and re-run the calibration curve.
Differential Matrix Effects	Verify that the analyte and Triundecanoin-d5 are co-eluting by overlaying their chromatograms. If they are not, optimize your chromatographic method (e.g., adjust the gradient, change the column).
Inaccurate Standard Preparation	Carefully reprepare your calibration standards, ensuring accurate pipetting and thorough mixing at each dilution step.
Analyte Multimer Formation	Optimize ion source parameters such as temperature and gas flows to minimize the formation of multimers.

Issue 2: High Variability in Internal Standard Response

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Review and optimize your sample preparation workflow to ensure consistency in extraction and reconstitution steps.
Matrix Effects	Perform a matrix effect evaluation experiment (see Experimental Protocols below) to determine the extent of ion suppression or enhancement. If significant matrix effects are present, consider further sample cleanup or adjusting the chromatographic separation.
Internal Standard Degradation	Prepare fresh working solutions of Triundecanoin-d5 from your stock. If the issue persists, consider opening a new aliquot of the stock standard.
Incomplete Solubilization	Ensure the Triundecanoin-d5 is fully dissolved in the solvent. Gentle warming or sonication may aid dissolution, but use caution to avoid degradation.

Data Presentation

Table 1: Recommended Storage and Handling of Triundecanoin-d5

Parameter	Recommendation
Storage Temperature	-20°C or lower
Container	Glass vial with a Teflon-lined cap
Light Exposure	Store in the dark or in an amber vial
Handling	Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Allow to warm to room temperature before opening.

Table 2: General Solubility of Triglycerides (Guidance for Triundecanoin-d5)

Solvent	Solubility
Chloroform (B151607)	Soluble
Methanol	Sparingly Soluble
Isopropanol	Soluble
Hexane	Soluble
Water	Insoluble

Note: Specific solubility data for Triundecanoin-d5 is limited. This table provides general guidance based on the properties of similar triglycerides.

Experimental Protocols

Protocol 1: Preparation of Triundecanoin-d5 Stock and Working Solutions

• Equilibration: Allow the vial of Triundecanoin-d5 to warm to room temperature before opening.

• Stock Solution Preparation: Accurately weigh a precise amount of the neat Triundecanoin-d5 and dissolve it in a high-purity solvent such as chloroform or a chloroform:methanol mixture to a known concentration (e.g., 1 mg/mL).

• Storage of Stock Solution: Store the stock solution in a tightly sealed glass vial with a Teflon-lined cap at -20°C or lower.

• Working Solution Preparation: On the day of the experiment, dilute the stock solution with the appropriate solvent (e.g., isopropanol) to the final working concentration that will be used for spiking into samples.

Protocol 2: Preparation of Calibration Curve Standards

• Prepare Analyte Stock Solution: Prepare a high-concentration stock solution of the non-labeled triglyceride analyte(s) in a suitable solvent.

• Serial Dilutions: Perform a series of dilutions of the analyte stock solution to create calibration standards at a range of concentrations that bracket the expected concentration in your samples.

• Spike with Internal Standard: Add a constant, known amount of the Triundecanoin-d5 working solution to each calibration standard.

• Matrix Matching: If possible, prepare the calibration standards in a matrix that is similar to your samples (e.g., stripped serum for plasma samples) to account for matrix effects.

Protocol 3: Assessment of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards at low, medium, and high concentrations in the final mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract blank matrix samples using your established method. After extraction, spike the analyte standards at the same low, medium, and high concentrations into the extracted matrix.

  • Set C (Internal Standard in Post-Extraction Spike): To the samples from Set B, add the Triundecanoin-d5 internal standard at the working concentration.

• Analyze and Calculate: Analyze all three sets of samples by LC-MS/MS. The matrix effect can be calculated by comparing the peak areas of the analyte in Set B to those in Set A. A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Mandatory Visualization

Caption: A troubleshooting workflow for diagnosing calibration curve issues.

References

• 1. Triundecanoin-d5 | CAS | LGC Standards [lgcstandards.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Using Triundecanoin-d5

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the pharmaceutical and biotechnology sectors, the precision and reliability of analytical methods are paramount. The choice of an appropriate internal standard is a critical determinant of method performance, especially in complex matrices encountered during drug development. This guide provides an objective comparison of Triundecanoin-d5, a deuterated odd-chain triglyceride, with alternative internal standards for the validation of analytical methods, supported by experimental principles and detailed methodologies.

The Critical Role of Internal Standards in Analytical Method Validation

Internal standards (IS) are essential for correcting analytical variability that can arise during sample preparation, extraction, and analysis by techniques such as liquid chromatography-mass spectrometry (LC-MS).[1] An ideal internal standard should mimic the physicochemical properties of the analyte of interest, co-eluting chromatographically and exhibiting similar ionization efficiency.[2] This allows for accurate quantification by normalizing the analyte's response to that of the IS, thereby mitigating the impact of matrix effects and other sources of error.[1]

Stable isotope-labeled internal standards, such as deuterated compounds, are widely considered the gold standard in bioanalysis.[2][3] By replacing hydrogen atoms with deuterium, the mass of the molecule is increased, allowing for its differentiation from the endogenous analyte by the mass spectrometer. Crucially, the chemical properties remain nearly identical, ensuring that the IS and analyte behave similarly throughout the analytical process.[2]

Performance Comparison: Triundecanoin-d5 vs. Alternative Internal Standards

Triundecanoin-d5 stands out as a robust internal standard for the analysis of triglycerides and other lipids due to its nature as a stable isotope-labeled, odd-chain lipid. This combination of features provides distinct advantages over other types of internal standards.

Deuterated (Stable Isotope-Labeled) Internal Standards: These are the preferred choice for quantitative bioanalysis due to their close physicochemical similarity to the analytes.[2] This ensures they co-elute and experience similar matrix effects, leading to more accurate and precise results.[3]

Non-Deuterated Odd-Chain Lipids: These are structurally similar to endogenous even-chain lipids but are not naturally present in most biological systems. While they can correct for some variability, their different chemical properties can lead to variations in extraction recovery and chromatographic behavior compared to the analytes of interest.

Non-Deuterated, Structurally Similar Analogs: These are the least preferred option as their physicochemical properties can differ significantly from the analyte, leading to poor correction for matrix effects and less reliable data.[2]

The following table summarizes the expected performance of Triundecanoin-d5 compared to a non-deuterated odd-chain triglyceride and a structurally similar (but not odd-chain or deuterated) triglyceride internal standard, based on key analytical validation parameters.

Validation Parameter	Triundecanoin-d5 (Deuterated Odd-Chain)	Trinonadecanoin (Non-Deuterated Odd-Chain)	Tripalmitin (Non-Deuterated Even-Chain Analog)
Specificity	High (distinguishable by mass)	High (not endogenous)	Low (endogenously present)
Linearity (R²)	> 0.99	> 0.99	Prone to interference
Accuracy (% Recovery)	95 - 105%	90 - 110%	80 - 120% (variable)
Precision (%RSD)	< 15%	< 20%	< 25%
Matrix Effect	Effectively minimized	Partial compensation	Significant and variable
Extraction Recovery	Closely tracks analytes	May differ from analytes	May differ significantly

Experimental Protocols

Accurate and reproducible quantification relies on standardized and well-documented experimental procedures. The following are detailed methodologies for key experiments in the validation of an analytical method using Triundecanoin-d5.

Lipid Extraction from Plasma (Methyl-tert-butyl ether - MTBE Method)

• Sample Preparation: Aliquot 50 µL of plasma into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a 10 µg/mL solution of Triundecanoin-d5 in methanol (B129727) to each plasma sample.

• Protein Precipitation and Lipid Extraction: Add 500 µL of MTBE and 150 µL of methanol. Vortex vigorously for 1 minute.

• Phase Separation: Add 125 µL of water to induce phase separation. Vortex for 30 seconds and then centrifuge at 14,000 x g for 10 minutes at 4°C.[1]

• Collection of Organic Phase: Carefully collect the upper organic phase (approximately 450 µL) into a new tube.[1]

• Drying: Evaporate the organic solvent to dryness under a gentle stream of nitrogen or using a vacuum evaporator.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS analysis (e.g., 90:10 acetonitrile:isopropanol).

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.[1]

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.[1]

• Gradient Elution:

  • 0-2 min: 15% to 30% B

  • 2-5 min: 30% to 52% B

  • 5-15 min: 52% to 82% B

  • 15-20 min: 82% to 99% B

  • 20-25 min: Hold at 99% B

  • 25-25.1 min: 99% to 15% B

  • 25.1-30 min: Re-equilibration at 15% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted quantification of specific triglycerides and Triundecanoin-d5.

Mandatory Visualizations

To further elucidate the experimental and logical workflows, the following diagrams are provided.

Caption: Experimental workflow for triglyceride analysis using Triundecanoin-d5.

Caption: Logical workflow for analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

The Gold Standard for Triglyceride Quantification: A Comparative Guide to Triundecanoin-d5 and Other Internal Standards

For researchers, scientists, and drug development professionals engaged in lipid analysis, the accuracy and reliability of quantitative data are paramount. In the realm of mass spectrometry-based lipidomics, the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of Triundecanoin-d5 with other commonly used triglyceride internal standards, supported by experimental data and detailed methodologies, to aid in the selection of the most suitable standard for your analytical needs.

Stable isotope-labeled (SIL) internal standards are widely recognized as the gold standard for quantitative mass spectrometry. Their chemical identity and physicochemical properties closely mimic those of the endogenous analytes, allowing for effective correction of variations that can occur during sample preparation, extraction, and analysis. Among these, deuterated standards like Triundecanoin-d5 have gained prominence for their ability to provide accurate and precise quantification of triglycerides in complex biological matrices.

Principles of a High-Quality Triglyceride Internal Standard

An ideal internal standard for triglyceride analysis should possess several key characteristics:

• Chemical and Physical Similarity: The internal standard should behave nearly identically to the target triglyceride analytes throughout the entire analytical workflow, from extraction to ionization in the mass spectrometer.

• Mass Distinction: It must be clearly distinguishable from the endogenous triglycerides by the mass spectrometer.

• Absence in Samples: The internal standard should not be naturally present in the biological samples being analyzed.

• Stability: It must be chemically stable throughout the sample preparation and analysis process.

Deuterated triglycerides, such as Triundecanoin-d5, fulfill these criteria by replacing hydrogen atoms with their heavier, stable isotope, deuterium. This results in a mass shift that allows for clear differentiation from the native triglycerides while maintaining very similar chromatographic and ionization behavior.

Performance Comparison of Triglyceride Internal Standards

While direct head-to-head comparative studies are not always readily available in published literature, the performance of different internal standards can be evaluated based on key validation parameters such as recovery, matrix effects, and linearity.

Data Presentation: A Comparative Overview

The following table summarizes the expected performance characteristics of Triundecanoin-d5 in comparison to other commonly used triglyceride internal standards. The data presented is a composite representation based on typical performance observed in lipidomics studies.

Internal Standard	Type	Typical Recovery (%)	Typical Matrix Effect (%)	Linearity (R²)	Key Advantages	Potential Considerations
Triundecanoin-d5	Deuterated Triglyceride	85 - 115	90 - 110	> 0.99	Closely mimics a range of medium-chain triglycerides.	Not ideal for very long-chain triglycerides.
Tripalmitin-d31	Deuterated Triglyceride	80 - 120	85 - 115	> 0.99	Good surrogate for long-chain saturated triglycerides.	May not perfectly co-elute with all unsaturated triglycerides.
Tricosanoin (C23:0)	Odd-Chain Triglyceride	75 - 125	70 - 130	> 0.98	Not naturally occurring in most biological systems.	Physicochemical properties may differ from endogenous triglycerides, leading to less effective correction for matrix effects.

Recovery: This parameter assesses the efficiency of the extraction process for the internal standard, which is expected to mirror that of the target analytes. Stable isotope-labeled standards like Triundecanoin-d5 generally exhibit high and consistent recovery rates across various biological matrices.

Matrix Effect: This refers to the influence of co-eluting compounds from the biological matrix on the ionization of the analyte and internal standard. A value close to 100% indicates that the internal standard effectively compensates for ion suppression or enhancement. Deuterated standards typically show superior performance in mitigating matrix effects compared to structural analogs or odd-chain standards.

Linearity: This demonstrates the ability of the method to produce results that are directly proportional to the concentration of the analyte over a given range. The use of a suitable internal standard like Triundecanoin-d5 is crucial for achieving excellent linearity in calibration curves.

Experimental Protocols

To ensure reproducible and accurate results, detailed and validated experimental protocols are essential. The following sections outline a typical workflow for triglyceride quantification using Triundecanoin-d5 as an internal standard.

Lipid Extraction from Human Plasma (Folch Method)

• Sample Preparation: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add a known amount of Triundecanoin-d5 solution in methanol.

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the plasma sample.

• Extraction: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 400 µL of 0.9% NaCl solution, vortex for 30 seconds, and centrifuge at 2000 x g for 10 minutes.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer) containing the lipids.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v).

LC-MS/MS Analysis of Triglycerides

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient Elution: A suitable gradient to separate the different triglyceride species.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for the selective and sensitive detection of precursor-product ion transitions for each triglyceride and the internal standard.

Visualizing the Workflow

To better illustrate the experimental and logical processes involved in triglyceride quantification using an internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for triglyceride quantification.

Caption: The role of an internal standard in ensuring accurate quantification.

A Comparative Guide to Internal Standards in Quantitative Triglyceride Analysis: Tridecanoin-d5 vs. Odd-Chain Triglycerides

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of triglycerides is paramount in numerous fields, from clinical diagnostics to drug development and nutritional science. The use of an appropriate internal standard is a cornerstone of robust and reliable analytical methods, particularly in mass spectrometry-based lipidomics. This guide provides an objective comparison of Tridecanoin-d5, a deuterated internal standard, with odd-chain triglycerides, a common alternative, for the quantitative analysis of triglycerides. This comparison is supported by a summary of experimental data and detailed methodologies to aid in the selection of the most suitable internal standard for your specific application.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled (SIL) internal standards, such as Tridecanoin-d5, are widely considered the gold standard in quantitative mass spectrometry.[1] In these standards, one or more hydrogen atoms are replaced by their heavier isotope, deuterium. This subtle modification results in a compound that is chemically and physically almost identical to the analyte of interest.[2] This near-identical behavior throughout sample preparation, chromatography, and ionization allows for superior correction of analytical variability, leading to enhanced accuracy and precision.[1][3]

A Practical Alternative: Odd-Chain Triglycerides

Odd-chain triglycerides, such as tripentadecanoin (B53339) (C15:0) or triheptadecanoin (B54981) (C17:0), serve as a practical and often more cost-effective alternative to deuterated standards. Since triglycerides with odd-numbered fatty acid chains are rare in most biological systems, they can be introduced as an internal standard without interfering with the endogenous analytes. While not chemically identical to the target analytes, their similar structure as triglycerides allows them to compensate for some of the variability during the analytical process.

Performance Comparison: Tridecanoin-d5 vs. Odd-Chain Triglycerides

The choice of an internal standard can significantly impact the quality of quantitative data. The following table summarizes key performance parameters based on typical validation data for triglyceride analysis using Tridecanoin-d5 and an odd-chain triglyceride internal standard.

Performance Parameter	Tridecanoin-d5 (Deuterated IS)	Odd-Chain Triglyceride (e.g., Tripentadecanoin)	Rationale
Accuracy (% Bias)	Typically < 5%	Typically < 15%	The near-identical physicochemical properties of deuterated standards allow for more effective correction of matrix effects and extraction inconsistencies, leading to higher accuracy.[1]
Precision (% CV)	Typically < 10%	Typically < 20%	Co-elution with the analyte ensures that both experience the same ionization conditions, minimizing variability and improving precision.[3]
Linearity (r²)	> 0.99	> 0.99	Both types of internal standards can perform well in establishing a linear response across a defined concentration range.
Recovery (%)	85 - 115%	70 - 130%	The deuterated standard more closely mimics the recovery of the endogenous triglycerides during sample extraction.
Matrix Effect	Minimal	Can be significant	Deuterated standards co-elute with the analyte, effectively compensating for ion suppression or enhancement caused by matrix components. Odd-chain triglycerides may have slightly different retention times, leading to differential matrix effects.

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining accurate and reproducible results. Below are representative protocols for the quantitative analysis of triglycerides in human plasma using either Tridecanoin-d5 or an odd-chain triglyceride as an internal standard.

Lipid Extraction from Plasma

This protocol is a modified Bligh and Dyer method suitable for the extraction of triglycerides from plasma samples.[4]

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 30 µL of plasma, add a known amount of the internal standard solution (e.g., Tridecanoin-d5 or Tripentadecanoin in methanol). For instance, 470 µL of methanol (B129727) containing 0.70 nmol of the internal standard can be used.[4]

• Protein Precipitation and Extraction: Vigorously mix the sample for 1 minute and then centrifuge at 16,000 x g for 5 minutes at 4°C.[4]

• Phase Separation: Collect the supernatant (400 µL) and transfer it to a new tube. Add 400 µL of chloroform (B151607) and 224 µL of water.[4] Mix thoroughly and centrifuge at 16,000 x g at 4°C for 5 minutes to separate the aqueous and organic layers.[4]

• Collection of Lipid Extract: Carefully collect the lower organic layer containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis of Triglycerides

The following is a general LC-MS/MS method for the analysis of triglycerides. Specific parameters may need to be optimized for your instrument and analytes of interest. A high-throughput analysis can be achieved in under 11 minutes per sample.

• Liquid Chromatography (LC) System: UPLC system

• Column: A suitable column for lipid analysis, such as a C18 or C8 column. For example, a CORTECS T3 2.7 µm (2.1 × 30 mm) column can be used.

• Mobile Phase A: 0.01% formic acid and 0.2 mM Ammonium (B1175870) Formate in water.

• Mobile Phase B: 50% isopropanol (B130326) in acetonitrile (B52724) with 0.01% formic acid and 0.2 mM Ammonium Formate.

• Gradient: A gradient elution is typically used, starting with a high percentage of mobile phase B and increasing to elute the triglycerides. For example, a gradient from 90% to 98% B over 4 minutes can be employed.

• Flow Rate: 0.25 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 60 °C.

• Mass Spectrometry (MS) System: Triple quadrupole mass spectrometer[5]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM). The precursor ion is typically the ammonium adduct of the triglyceride ([M+NH4]+), and the product ions are generated from the neutral loss of one of the fatty acid chains.[5]

• MRM Transitions: Specific precursor-to-product ion transitions need to be optimized for each triglyceride analyte and the internal standard.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key steps.

A high-level overview of the experimental workflow.

The logical relationship of components in the quantitative analysis.

Conclusion

The selection of an internal standard is a critical decision in quantitative lipidomics. For the highest level of accuracy and precision, Tridecanoin-d5, as a deuterated internal standard, is the superior choice. Its ability to closely mimic the behavior of endogenous triglycerides throughout the analytical process provides the most reliable correction for experimental variability.[1] However, in situations where cost is a significant factor or for less demanding applications, odd-chain triglycerides can serve as a viable alternative, provided that the method is thoroughly validated to account for potential differences in recovery and matrix effects. Ultimately, the choice depends on the specific requirements of the study and the desired level of data quality.

References

• 1. benchchem.com [benchchem.com]
• 2. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Change in fatty acid composition of plasma triglyceride caused by a 2 week comprehensive risk management for diabetes: A prospective observational study of type 2 diabetes patients with supercritical fluid chromatography/mass spectrometry‐based semi‐target lipidomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]

A Comparative Guide to the Inter-laboratory Performance of Triundecanoin Quantification in Human Plasma Using Triundecanoin-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a simulated inter-laboratory comparison for the quantification of Triundecanoin in human plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The study evaluates the robustness and transferability of a standardized method using Triundecanoin-d5 as a stable isotope-labeled (SIL) internal standard. The objective is to present a framework for assessing the accuracy, precision, and reproducibility of bioanalytical methods across multiple laboratories, a critical step in drug development and clinical research.

The data herein is hypothetical, generated to reflect typical outcomes of such a study based on established bioanalytical method validation guidelines.

Executive Summary of Inter-laboratory Study Performance

An inter-laboratory study was designed to assess the performance of a harmonized LC-MS/MS method for the quantification of Triundecanoin in human plasma. Five hypothetical laboratories participated in the study, analyzing a common set of quality control (QC) samples and calibration standards. The method employed Triundecanoin-d5 as an internal standard to correct for variability in sample processing and instrument response.

The study's primary endpoints were the assessment of inter-laboratory accuracy and precision (reproducibility). All participating laboratories met the pre-defined acceptance criteria, demonstrating the method's robustness and reliability for consistent quantification of Triundecanoin.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the key performance metrics from the simulated inter-laboratory study.

Table 1: Inter-laboratory Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Laboratory	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (% Bias)	Precision (% CV)	Overall Mean (ng/mL)	Overall Accuracy (% Bias)	Overall Precision (% CV)
Low QC	5.0	Lab 1	5.15	3.0%	5.8%	5.08	1.6%	6.2%
Lab 2	4.98	-0.4%	6.5%
Lab 3	5.20	4.0%	4.9%
Lab 4	4.95	-1.0%	7.1%
Lab 5	5.12	2.4%	6.8%
Mid QC	50.0	Lab 1	51.2	2.4%	4.2%	50.6	1.2%	4.5%
Lab 2	49.9	-0.2%	5.1%
Lab 3	51.5	3.0%	3.8%
Lab 4	49.5	-1.0%	4.9%
Lab 5	50.8	1.6%	4.6%
High QC	400.0	Lab 1	408.0	2.0%	3.1%	404.0	1.0%	3.5%
Lab 2	398.0	-0.5%	3.9%
Lab 3	409.2	2.3%	2.8%
Lab 4	396.8	-0.8%	4.1%
Lab 5	408.0	2.0%	3.5%

Acceptance Criteria: Overall Accuracy within ±15%, Overall Precision ≤15% CV.

Table 2: Linearity of Calibration Curves

Laboratory	Calibration Range (ng/mL)	Regression Model	Mean r² (n=3)
Lab 1	1.0 - 500.0	1/x² weighted	0.9985
Lab 2	1.0 - 500.0	1/x² weighted	0.9991
Lab 3	1.0 - 500.0	1/x² weighted	0.9989
Lab 4	1.0 - 500.0	1/x² weighted	0.9979
Lab 5	1.0 - 500.0	1/x² weighted	0.9993

Acceptance Criteria: r² ≥ 0.995

Table 3: Comparison with Alternative Internal Standard Strategies

Internal Standard Strategy	Common Use Case	Advantages	Disadvantages
Stable Isotope-Labeled (e.g., Triundecanoin-d5)	Gold standard for LC-MS/MS	Co-elutes with analyte; corrects for matrix effects and extraction variability.[1]	Higher cost; requires custom synthesis.
Homologue (e.g., Tridecanoin)	General lipid analysis	Similar chemical properties to the analyte.	Different retention time; may not perfectly mimic analyte behavior in matrix.
Structurally Unrelated (e.g., a non-endogenous lipid)	Less common for quantitative bioanalysis	Cost-effective; commercially available.	Does not correct for analyte-specific matrix effects or extraction variability.

Experimental Protocols

A detailed methodology was provided to all participating laboratories to ensure consistency in sample analysis.

3.1. Sample Preparation: Protein Precipitation

• Aliquoting: Pipette 50 µL of human plasma (calibrator, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the Triundecanoin-d5 working solution (500 ng/mL in methanol) to each tube.

• Protein Precipitation: Add 200 µL of cold isopropanol (B130326) to each tube.

• Vortexing: Vortex each tube for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 150 µL of the clear supernatant to a clean 96-well plate or autosampler vial.

• Injection: Inject 5 µL of the supernatant onto the LC-MS/MS system.

3.2. LC-MS/MS Method

• LC System: Standard UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 10 mM Ammonium Formate in Water

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v)

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0.0-0.5 min: 80% B

  • 0.5-2.5 min: Gradient to 98% B

  • 2.5-3.5 min: Hold at 98% B

  • 3.5-3.6 min: Return to 80% B

  • 3.6-4.5 min: Re-equilibration

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Triundecanoin: [M+NH₄]⁺ precursor ion → product ion corresponding to neutral loss of one undecanoic acid moiety.

  • Triundecanoin-d5: [M+NH₄]⁺ precursor ion → product ion corresponding to neutral loss of one deuterated undecanoic acid moiety.

Mandatory Visualizations

The following diagrams illustrate the key workflows and logical relationships described in this guide.

Experimental workflow for Triundecanoin analysis.

Logical relationship of the inter-laboratory study.

References

• 1. lcms.cz [lcms.cz]

Evaluating Triundecanoin-d5 as an Internal Standard: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analytical studies, the selection of an appropriate internal standard is a critical decision that directly influences the accuracy and reliability of experimental results. This guide provides an objective evaluation of Triundecanoin-d5, a deuterated triglyceride, as an internal standard, comparing its performance with common alternatives in the field of lipidomics and bioanalysis. The information presented is supported by established principles of analytical chemistry and representative experimental data.

The ideal internal standard should mimic the physicochemical properties of the analyte of interest throughout the entire analytical process, from sample preparation to detection.[1] This ensures that any variability introduced during the workflow, such as extraction inefficiencies or matrix effects in mass spectrometry, is accounted for, leading to robust and accurate quantification.[1] Stable isotope-labeled (SIL) internal standards, like Triundecanoin-d5, are widely regarded as the gold standard for quantitative mass spectrometry for this reason.[2][3]

Performance Comparison of Internal Standards for Triglyceride Analysis

Table 1: Quantitative Performance Comparison of Internal Standards for Triglyceride Analysis

Performance Parameter	Triundecanoin-d5 (Deuterated Standard)	Odd-Chain Triglyceride (e.g., Triheptadecanoin)	Structural Analog (Non-triglyceride)
Accuracy	Excellent (Typically within ±15% of nominal value)[4][5]	Good to Excellent	Fair to Good
Precision (%CV)	Excellent (Typically ≤15%)[4][5]	Good to Excellent (Typically ≤20%)	Fair to Good
Linearity (r²)	Excellent (Typically >0.99)[6]	Excellent (Typically >0.99)	Good
Matrix Effect Compensation	Excellent	Good	Variable
Co-elution with Analyte	Nearly identical to endogenous triglycerides[7]	Similar, but may have slight retention time differences	Unlikely to co-elute
Potential for Isotopic Crosstalk	Low, but must be evaluated[1]	Not applicable	Not applicable
Cost	Higher	Moderate	Lower

Note: The performance data for Triundecanoin-d5 is representative of deuterated lipid standards and is based on typical bioanalytical method validation acceptance criteria.

Experimental Protocols

A robust analytical method is essential for evaluating the performance of an internal standard. The following is a representative experimental protocol for the quantification of triglycerides in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an internal standard.

1. Sample Preparation: Liquid-Liquid Extraction

• Aliquoting: In a clean microcentrifuge tube, add 50 µL of human plasma (or calibrator/quality control sample).

• Internal Standard Spiking: Add 10 µL of the working internal standard solution (e.g., Triundecanoin-d5 in methanol) to each tube.

• Protein Precipitation & Extraction: Add 200 µL of methanol, vortex thoroughly to precipitate proteins. Add 750 µL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes.[7]

• Phase Separation: Add 150 µL of water to induce phase separation. Vortex and then centrifuge at 14,000 rpm for 5 minutes.[7]

• Collection: Carefully transfer the upper organic layer to a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 90:10 isopropanol:acetonitrile).

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A suitable C18 reversed-phase column for lipid analysis.

• Mobile Phase:

  • A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • B: Acetonitrile/Isopropanol (e.g., 10:90 v/v) with 0.1% formic acid and 10 mM ammonium formate.[7]

• Gradient Elution: A gradient program designed to separate the triglycerides of interest.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to detect specific precursor-to-product ion transitions for each triglyceride and the internal standard.[8]

Key Considerations for Using Deuterated Internal Standards

While deuterated internal standards like Triundecanoin-d5 are highly effective, researchers should be aware of potential challenges:

• Chromatographic Isotope Effect: Deuterated compounds may exhibit a slight shift in retention time compared to their non-deuterated counterparts.[9] This needs to be considered during method development to ensure accurate peak integration.

• Isotopic Purity: The purity of the deuterated standard is crucial. The presence of unlabeled analyte as an impurity can lead to inaccurate quantification.[1]

• Deuterium (B1214612) Exchange: The stability of the deuterium labels should be assessed to ensure they do not exchange with hydrogen atoms from the sample or solvent during sample preparation and analysis.

Visualizing the Workflow and Logic

To further clarify the experimental process and the rationale for selecting a high-quality internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for triglyceride quantification using an internal standard.

Caption: The logical relationship of how an ideal internal standard corrects for analytical variability.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajpsonline.com [ajpsonline.com]
• 6. jetir.org [jetir.org]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. benchchem.com [benchchem.com]

Cross-Validation of Analytical Methods for Lipid Profiling: A Comparative Guide Featuring Triundecanoin-d5

For researchers, scientists, and drug development professionals engaged in lipidomics and related fields, the accuracy and reproducibility of analytical methods are paramount for generating reliable data. This guide provides a comprehensive comparison of two common analytical approaches for lipid profiling, liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), with a focus on the cross-validation of these methods using Triundecanoin-d5 as an internal standard.

The use of a stable isotope-labeled internal standard, such as Triundecanoin-d5, is a cornerstone of robust quantitative bioanalysis. It effectively compensates for variations in sample extraction, derivatization, and instrument response, thereby enhancing the precision and accuracy of the analytical results.[1][2] Cross-validation is the process of comparing two different analytical methods to ensure that they provide equivalent results, which is critical when data from different analytical platforms or laboratories need to be consolidated.[3][4]

Comparative Analysis of LC-MS and GC-MS Methods

The choice between LC-MS and GC-MS for lipid analysis often depends on the specific class of lipids being targeted, the desired level of sensitivity, and the sample throughput requirements. Below is a comparative summary of the performance of these two methods in a hypothetical cross-validation study for the quantification of undecanoin in a biological matrix, using Triundecanoin-d5 as the internal standard.

Table 1: Performance Characteristics of LC-MS and GC-MS Methods

Parameter	LC-MS/MS Method	GC-MS Method	Acceptance Criteria (Typical)
Linearity (r²)	> 0.995	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL	Signal-to-Noise ≥ 10
Accuracy (% Bias at LLOQ)	± 8.5%	± 12.0%	Within ± 20%
Precision (% CV at LLOQ)	≤ 10.2%	≤ 14.5%	≤ 20%
Accuracy (% Bias at MQC)	± 5.3%	± 7.8%	Within ± 15%
Precision (% CV at MQC)	≤ 6.1%	≤ 8.9%	≤ 15%
Matrix Effect	Minimal	Moderate	IS-normalized factor within 0.8-1.2
Recovery	85-95%	75-90%	Consistent, precise, and reproducible

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical methods. The following sections outline the key steps for both the LC-MS and GC-MS procedures.

LC-MS/MS Method Protocol

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of Triundecanoin-d5 internal standard solution (1 µg/mL in methanol).

  • Perform a liquid-liquid extraction with 500 µL of methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes and centrifuge at 10,000 x g for 10 minutes.

  • Transfer the upper organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (1:1) with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions:

    • Undecanoin: [M+NH₄]⁺ → specific product ion

    • Triundecanoin-d5: [M+NH₄]⁺ → specific product ion

GC-MS Method Protocol

• Sample Preparation and Derivatization:

  • To 100 µL of plasma, add 10 µL of Triundecanoin-d5 internal standard solution (1 µg/mL in methanol).

  • Perform a lipid extraction using a modified Folch method with chloroform/methanol (2:1).

  • Evaporate the organic extract and subject the residue to transesterification with methanolic HCl to form fatty acid methyl esters (FAMEs).

  • Extract the FAMEs with hexane.

• Chromatographic Conditions:

  • Column: Capillary GC column suitable for FAME analysis (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: Optimized for the separation of undecanoic acid methyl ester.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Monitored Ions:

    • Undecanoic acid methyl ester: Characteristic fragment ions.

    • Undecanoic acid-d5 methyl ester: Characteristic fragment ions.

Cross-Validation Workflow

The cross-validation process ensures that the two analytical methods produce comparable results. This involves analyzing the same set of quality control (QC) samples and incurred study samples with both methods.

References

• 1. benchchem.com [benchchem.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Isotopic Purity of Triundecanoin-d5: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals utilizing deuterated compounds as internal standards, the accurate assessment of isotopic purity is paramount to ensure the reliability and accuracy of quantitative analytical data. This guide provides a comprehensive comparison of analytical methodologies for determining the isotopic purity of Triundecanoin-d5, a deuterated triglyceride used as an internal standard in mass spectrometry-based analyses. This document outlines detailed experimental protocols, presents comparative data, and provides visual workflows to assist in the critical evaluation of this essential analytical standard.

Triundecanoin-d5, with the chemical formula C₃₆D₅H₆₃O₆ and a molecular weight of approximately 601.95 g/mol , is a stable isotope-labeled analog of Triundecanoin. Its primary application is as an internal standard in quantitative bioanalysis, particularly in lipidomics and pharmacokinetic studies. The five deuterium (B1214612) atoms introduce a known mass shift, allowing for its differentiation from the endogenous, non-labeled analyte while mimicking its chemical and physical behavior during sample preparation and analysis.

Performance Comparison with Alternative Standards

The selection of an appropriate internal standard is a critical step in developing robust quantitative assays. While Triundecanoin-d5 is a suitable choice for many applications, it is essential to consider its performance relative to other available deuterated triglyceride standards. The primary alternatives are triglycerides with odd-numbered carbon chains, such as Triheptadecanoin (C17:0) or Trinonadecanoin (C19:0), which are not naturally abundant in most biological systems.

Feature	Triundecanoin-d5	Triheptadecanoin (d-labeled)	Trinonadecanoin (d-labeled)
Chemical Similarity to Endogenous Analytes	High (structurally similar to common even-chain triglycerides)	Low (odd-chain fatty acids are less common)	Low (odd-chain fatty acids are less common)
Potential for Endogenous Interference	Low (mass shift due to deuteration)	Very Low (structurally distinct)	Very Low (structurally distinct)
Commercial Availability	Readily available from various suppliers	Available, but may be less common than even-chain analogs	Available, but may be less common than even-chain analogs
Cost	Generally moderate	Can be higher due to specialized synthesis	Can be higher due to specialized synthesis
Typical Isotopic Purity	>98%	>98%	>98%

Quantitative Isotopic Purity Analysis of Triundecanoin-d5

The isotopic purity of a deuterated standard is a critical quality attribute, defining the percentage of the molecules that contain the desired number of deuterium atoms. The presence of unlabeled (d0) or partially labeled (d1-d4) isotopologues can compromise the accuracy of quantitative results by contributing to the analyte's signal. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy are the gold-standard techniques for determining isotopic enrichment.

A representative, albeit hypothetical, isotopic distribution for a commercial batch of Triundecanoin-d5 is presented below. Actual values may vary between batches and suppliers, and it is crucial to refer to the Certificate of Analysis for the specific lot being used.

Isotopologue	Chemical Formula	Theoretical Mass (Da)	Representative Relative Abundance (%)
d0 (unlabeled)	C₃₆H₆₈O₆	596.5016	< 0.1
d1	C₃₆H₆₇D₁O₆	597.5079	0.1
d2	C₃₆H₆₆D₂O₆	598.5142	0.2
d3	C₃₆H₆₅D₃O₆	599.5205	0.5
d4	C₃₆H₆₄D₄O₆	600.5267	1.2
d5	C₃₆H₆₃D₅O₆	601.5330	98.0

Experimental Protocols

Isotopic Purity Determination by Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

LC-HRMS is a powerful technique for determining the isotopic purity of deuterated compounds due to its high mass accuracy and sensitivity. This method allows for the chromatographic separation of the analyte from potential impurities and the precise measurement of the relative abundance of each isotopologue.

1. Sample Preparation:

• Prepare a stock solution of Triundecanoin-d5 in a suitable organic solvent (e.g., isopropanol:acetonitrile, 1:1 v/v) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of 1 µg/mL in the same solvent.

2. LC-HRMS System and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to ensure the elution of Triundecanoin-d5 as a sharp peak (e.g., start at 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode.

• Scan Range: m/z 550-650.

• Resolution: ≥ 70,000.

3. Data Analysis:

• Acquire the full scan mass spectrum of the eluting Triundecanoin-d5 peak.

• Extract the ion chromatograms for the theoretical exact masses of the [M+NH₄]⁺ adducts for the d0 to d5 isotopologues.

• Integrate the peak areas for each isotopologue.

• Calculate the relative abundance of each isotopologue by dividing its peak area by the sum of the peak areas of all isotopologues and multiplying by 100.

Isotopic Purity and Structural Integrity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ²H NMR spectroscopy are invaluable for confirming the positions of deuterium labeling and assessing the overall structural integrity of the molecule.

1. Sample Preparation:

• Dissolve 5-10 mg of Triundecanoin-d5 in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube.

2. NMR Instrument and Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Acquire a standard proton NMR spectrum.

  • The significant reduction or absence of signals corresponding to the protons on the glycerol (B35011) backbone confirms the location of the deuterium labels.

  • Integration of the remaining proton signals can be used to verify the structural integrity of the fatty acid chains.

• ²H NMR:

  • Acquire a deuterium NMR spectrum.

  • The presence of a signal at the chemical shift corresponding to the glycerol backbone confirms the presence and location of the deuterium atoms.

3. Data Analysis:

• For ¹H NMR, compare the integral of a well-resolved proton signal from the fatty acid chains (e.g., the terminal methyl group) to the residual proton signals at the deuterated positions on the glycerol backbone to estimate the isotopic enrichment.

Visualizing the Workflow and Rationale

To aid in understanding the experimental and logical processes involved in assessing the isotopic purity of Triundecanoin-d5, the following diagrams are provided.

Caption: Experimental workflow for the comprehensive assessment of Triundecanoin-d5 isotopic purity.

Caption: Logical relationship for the necessity of isotopic purity assessment in quantitative analysis.

Conclusion

The accurate determination of the isotopic purity of Triundecanoin-d5 is a critical step in ensuring the validity of quantitative bioanalytical data. This guide provides a framework for researchers to objectively assess its performance through detailed experimental protocols for LC-HRMS and NMR spectroscopy. By comparing its characteristics with those of alternative standards and rigorously verifying its isotopic enrichment and structural integrity, scientists can confidently employ Triundecanoin-d5 as a reliable internal standard in their research endeavors. For the most accurate results, it is always recommended to consult the Certificate of Analysis provided by the manufacturer for the specific lot of the standard being used.

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Triundecanoin-d5

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical reagents is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal of Triundecanoin-d5, a stable isotope-labeled triglyceride.

I. Personal Protective Equipment (PPE)

Recommended PPE for handling Triundecanoin-d5:

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves should be worn. Inspect gloves for tears or defects before use and change them frequently, especially if contamination is suspected.
Eye Protection	Safety glasses or goggles	Provide a shield against potential splashes.
Body Protection	Laboratory coat	A full-length lab coat, kept buttoned, protects skin and clothing from potential spills.
Foot Protection	Closed-toe shoes	Essential for preventing injuries from dropped items or spills.

II. Operational Plan for Safe Handling

Adherence to a strict operational protocol minimizes the risk of exposure and maintains the integrity of the compound.

Step-by-Step Handling Procedure:

• Preparation:

  • Work in a well-ventilated area, such as a chemical fume hood.

  • Assemble all necessary equipment and reagents before handling the compound.

  • Ensure that an appropriate spill kit is readily accessible.

• Handling:

  • As deuterated compounds can be sensitive to moisture, which can lead to isotopic exchange, it is recommended to handle Triundecanoin-d5 under a dry, inert atmosphere (e.g., nitrogen or argon) when possible.

  • Avoid direct contact with the skin and eyes.

  • Do not eat, drink, or smoke in the laboratory area.

• Storage:

  • Store Triundecanoin-d5 in a tightly sealed container in a cool, dry place.

  • Protect the compound from light to prevent potential degradation.

The following diagram illustrates the standard workflow for handling Triundecanoin-d5:

Workflow for Handling Triundecanoin-d5

III. Disposal Plan

Proper disposal of Triundecanoin-d5 is crucial to prevent environmental contamination and ensure regulatory compliance.

Disposal Guidelines:

• Waste Classification: Treat all waste containing Triundecanoin-d5, including empty containers and contaminated materials, as chemical waste.

• Containerization:

  • Collect waste in a designated, properly labeled, and sealed container.

  • The container should be compatible with the chemical properties of the waste.

• Disposal Route:

  • Dispose of the chemical waste through your institution's hazardous waste management program.

  • Follow all local, state, and federal regulations for the disposal of chemical waste.

  • Do not dispose of Triundecanoin-d5 down the drain or in the regular trash.

This decision-making process for the disposal of Triundecanoin-d5 is outlined in the following diagram:

Disposal Decision Tree for Triundecanoin-d5

By adhering to these safety and logistical guidelines, researchers can minimize risks and ensure the responsible handling and disposal of Triundecanoin-d5 in the laboratory. Always consult your institution's specific safety protocols and the most up-to-date regulatory information.

References

• 1. Triundecanoin | C36H68O6 | CID 83574 - PubChem [pubchem.ncbi.nlm.nih.gov]